Calcium 2,3,4,5-tetrahydroxypentanoate

Core Science & Biosynthesis

Calcium 2,3,4,5-tetrahydroxypentanoate mechanism of action in osteoblast cells

An In-Depth Technical Guide to the Mechanism of Action of Calcium 2,3,4,5-tetrahydroxypentanoate (Calcium Gluconate) in Osteoblast Cells

Executive Summary

Calcium is a fundamental mineral for skeletal health, with its homeostasis being intrinsically linked to bone formation and remodeling.[1][2] Osteoblasts, the primary bone-forming cells, are highly responsive to fluctuations in extracellular calcium levels.[3] Calcium 2,3,4,5-tetrahydroxypentanoate, commonly known as calcium gluconate, serves as a highly bioavailable organic calcium salt used to address calcium deficiencies.[2][4] This technical guide provides an in-depth exploration of the cellular and molecular mechanisms through which calcium gluconate influences osteoblast function. We will dissect its role in promoting osteoblast proliferation, differentiation, and mineralization, elucidate the underlying signaling pathways, and provide validated, step-by-step protocols for researchers to investigate these effects in an in vitro setting. The narrative is structured to explain the causality behind experimental choices, ensuring a robust and reproducible scientific investigation.

Chapter 1: Introduction to Calcium and Osteoblast Physiology

The Indispensable Role of Calcium in Bone Homeostasis

Bone is the body's primary reservoir of calcium, a mineral critical for numerous physiological processes beyond its structural role, including nerve conduction and muscle contraction.[3][5] The skeleton undergoes continuous remodeling, a balanced process of bone resorption by osteoclasts and bone formation by osteoblasts, to maintain its integrity and regulate calcium homeostasis.[6] Osteoblasts synthesize and secrete the organic matrix of bone, known as osteoid, which is primarily composed of type I collagen.[7][8] They also regulate the deposition of calcium phosphate crystals (hydroxyapatite) onto this matrix, a process called mineralization, which confers bone its characteristic strength and rigidity.[7]

Calcium 2,3,4,5-tetrahydroxypentanoate: A Bioavailable Source for Cellular Investigation

Calcium supplements are differentiated by their solubility and bioavailability.[4] Calcium gluconate, an organic salt, is favored in certain applications for its solubility, which facilitates the dissociation and availability of calcium ions (Ca²⁺) for cellular processes.[2][9] In the context of osteoblast research, the use of a soluble salt like calcium gluconate ensures a consistent and measurable concentration of extracellular Ca²⁺ in culture media, which is paramount for studying its direct effects on cell behavior.

Osteoblasts: The Architects of Bone Formation

Derived from mesenchymal stem cells, osteoblasts undergo a multi-stage differentiation process to become mature, matrix-depositing cells.[7][10] This maturation is characterized by the sequential expression of specific phenotypic markers. Early-stage osteoblasts exhibit high levels of Alkaline Phosphatase (ALP), an enzyme crucial for providing the inorganic phosphate required for mineralization.[11][12] As they mature, they upregulate the expression of bone matrix proteins, including Type I Collagen (COL1A1), Osteopontin (OPN), and finally Osteocalcin (OCN), a marker for terminal osteoblast differentiation and bone mineralization.[4][12]

Chapter 2: Core Mechanistic Effects on Osteoblast Function

The introduction of calcium gluconate to osteoblast cultures provides a direct supply of extracellular Ca²⁺, which has been demonstrated to positively influence several key aspects of osteoblast function.

Enhancement of Osteoblast Proliferation

An adequate population of osteoblasts is a prerequisite for effective bone formation. Studies using similar organic calcium salts, such as calcium glucoheptonate, on osteoblast-like cell lines (e.g., MG-63) have shown a significant increase in cell proliferation.[4][13] This suggests that elevated extracellular Ca²⁺ acts as a mitogenic signal, promoting the expansion of the osteoprogenitor pool available for differentiation.

Promotion of Osteogenic Differentiation

Extracellular Ca²⁺ is a known inducer of osteoblast differentiation.[14] The increased availability of Ca²⁺ from calcium gluconate stimulates osteoblasts to progress from a proliferative state to a matrix-producing phenotype. This transition is marked by a significant increase in the activity of ALP, a critical early indicator of osteogenic commitment.[11][14]

Stimulation of Extracellular Matrix Mineralization

The terminal stage of osteoblast function is the mineralization of the extracellular matrix. Calcium gluconate contributes to this process in two ways: firstly, by providing the raw material (calcium ions) for hydroxyapatite crystal formation, and secondly, by stimulating the mature osteoblasts to actively deposit these minerals.[4] This results in the formation of calcified nodules, a hallmark of functional bone formation in vitro, which can be visualized and quantified.[14][15]

Table 1: Summary of Quantitative Effects of Organic Calcium Salts on Osteoblast Markers

Marker	Cell Type	Compound	Concentration	Incubation Time	Result	Reference
ALP Activity	MG-63 (osteoblast-like)	Calcium Glucoheptonate	0.25 mM & 1.0 mM	48 hours	Significant increase vs. control	[14]
Calcium Uptake	MG-63 (osteoblast-like)	Calcium Glucoheptonate	1.0 mM	Not specified	30% increase vs. control	[14]
Gene Expression (Osteocalcin, COL-1, SPARC)	MG-63 (osteoblast-like)	Calcium Glucoheptonate	Not specified	Not specified	Upregulated expression	[4][14]

| Mineralization | SaOs-2 & MC3T3-E1 | Calcium Chloride | 2.5–10 mM | 3-4 weeks | Significantly increased mineralization |[14] |

Note: Data for calcium glucoheptonate and calcium chloride are used as proxies to illustrate the expected effects of increased extracellular calcium from calcium gluconate.

Chapter 3: Elucidation of Molecular Signaling Pathways

The effects of extracellular Ca²⁺ on osteoblasts are mediated by complex intracellular signaling networks. While direct research on calcium gluconate is building, the mechanisms can be inferred from studies on extracellular calcium signaling in bone cells.

The Role of Extracellular Calcium-Sensing

Osteoblasts express calcium-sensing receptors (CaSR) and other voltage-gated or purinergic receptor calcium channels that detect changes in extracellular Ca²⁺ concentrations.[3][16] The binding of Ca²⁺ to these receptors or its influx into the cell initiates downstream signaling cascades.

Activation of the MAPK/ERK Signaling Cascade

A key pathway implicated in calcium-induced osteogenesis is the Mitogen-Activated Protein Kinase (MAPK) / Extracellular signal-Regulated Kinase (ERK) pathway.[14] The influx of Ca²⁺ can trigger a phosphorylation cascade that ultimately activates ERK.

Upregulation of Key Osteogenic Transcription Factors

Activated ERK can then translocate to the nucleus and phosphorylate Runt-related transcription factor 2 (RUNX2).[14] RUNX2 is considered the master regulator of osteoblast differentiation; its activation is essential for driving the expression of genes that define the osteoblast phenotype.[12][14]

Increased Expression of Bone Matrix Proteins

The activation of RUNX2 directly leads to the increased transcription of genes encoding key bone matrix proteins. Studies have confirmed that treatment with calcium salts upregulates the expression of Osteopontin, Osteocalcin, Collagen-1, and SPARC (Secreted Protein Acidic and Cysteine Rich).[4][13][17] This coordinated gene expression program culminates in the assembly and mineralization of the bone matrix.

Diagram: Proposed Signaling Pathway Below is a diagram illustrating the proposed mechanism by which calcium ions from Calcium Gluconate stimulate osteogenic differentiation.

Caption: Standard workflow for assessing osteogenic potential in vitro.

Protocol: Alkaline Phosphatase (ALP) Activity Assay

This assay quantifies an early marker of osteoblast differentiation. [11][18]The protocol is based on the colorimetric conversion of p-nitrophenyl phosphate (pNPP) to p-nitrophenol.

Methodology

• Cell Culture: Seed osteoblasts in a 24-well plate and culture with control and test media for 3-7 days.

• Cell Lysis:

  • Aspirate the culture medium and gently wash the cell monolayer twice with 1x PBS.

  • Add 200 µL of lysis buffer (e.g., 0.1% Triton X-100 in PBS) to each well.

  • Incubate on ice for 10 minutes, then scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet debris. [19]3. Protein Quantification: Determine the total protein concentration of each lysate supernatant using a BCA or Bradford assay for normalization.

• ALP Reaction:

  • Prepare a pNPP substrate solution (e.g., 1 mg/mL pNPP in an alkaline buffer, pH ~10.5).

  • In a 96-well plate, add 20 µL of cell lysate to 180 µL of the pNPP solution.

  • Incubate at 37°C for 15-30 minutes, protected from light.

  • Stop the reaction by adding 50 µL of 3M NaOH. [19]5. Data Acquisition: Measure the absorbance at 405 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the total protein concentration. Express results as fold change relative to the negative control.

Protocol: Extracellular Matrix Mineralization (Alizarin Red S Staining)

This protocol visualizes and quantifies calcium deposition, a hallmark of late-stage osteoblast differentiation. [12][20][21] Methodology

• Cell Culture: Seed osteoblasts in a 24-well plate and culture with control and test media for 14-21 days, changing the media every 2-3 days.

• Fixation:

  • Aspirate the culture medium and gently wash the cells twice with 1x PBS.

  • Fix the cells by adding 1 mL of 4% paraformaldehyde (or 10% neutral buffered formalin) to each well and incubating for 30 minutes at room temperature. [21][22]3. Staining:

  • Aspirate the fixative and wash the wells three times with deionized water.

  • Add 1 mL of 40 mM Alizarin Red S (ARS) solution (pH 4.1-4.3) to each well. [15] * Incubate for 20 minutes at room temperature with gentle shaking.

  • Aspirate the ARS solution and wash the wells four to five times with deionized water until the wash water is clear. [15]4. Visualization: Add 1 mL of PBS to each well and capture images using a brightfield microscope. Mineralized nodules will appear as bright orange-red deposits.

• Quantification (Optional):

  • After imaging, aspirate the PBS and add 400 µL of a destaining solution (e.g., 10% acetic acid or 10% cetylpyridinium chloride) to each well. [20][21] * Incubate for 20 minutes with shaking to elute the bound stain.

  • Transfer 100 µL of the supernatant to a new 96-well plate and measure the absorbance at 562 nm. [21]

Protocol: Gene Expression Analysis (RT-qPCR)

This protocol measures the relative mRNA expression levels of key osteogenic marker genes. [23][24] Methodology

• Cell Culture & RNA Extraction: Culture cells as described for the desired time point (e.g., Day 7 for early markers like RUNX2 and ALP; Day 14-21 for late markers like OCN). Extract total RNA using a commercial kit (e.g., TRIzol or column-based kits).

• RNA Quality and Quantity: Assess RNA purity (A260/280 ratio) and concentration using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit with oligo(dT) and random primers.

• Quantitative PCR (qPCR):

  • Prepare a reaction mix containing SYBR Green master mix, forward and reverse primers for target genes (RUNX2, ALP, COL1A1, OCN) and a stable reference gene (TBP or RPLP0 are often more stable than GAPDH in osteogenic differentiation studies), and diluted cDNA. [25] * Run the qPCR reaction on a real-time PCR system using a standard thermal cycling protocol (e.g., 95°C for 2 min, followed by 40 cycles of 95°C for 5s and 60°C for 30s). [26]5. Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of target genes to the reference gene and expressing the data as fold change relative to the control group. [24]

Protocol: Protein Expression Analysis (Western Blot)

This protocol detects and quantifies the expression levels of specific proteins involved in signaling and osteogenesis. [27][28] Methodology

• Cell Culture & Protein Extraction: Culture cells to the desired time point. For signaling pathways (e.g., p-ERK), short time points (5-60 minutes) post-treatment are required. For osteogenic markers, longer time points (7-14 days) are appropriate. Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and separate the proteins by size on a 10% SDS-polyacrylamide gel.

• Electrotransfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane. [10]5. Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-RUNX2, anti-p-ERK, anti-Osteocalcin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Perform densitometric analysis using software like ImageJ. Normalize the band intensity of the target protein to a loading control (e.g., β-actin or GAPDH). [29]

Chapter 5: Summary and Future Directions

Calcium 2,3,4,5-tetrahydroxypentanoate acts as an effective agent for promoting bone formation in vitro by providing a bioavailable source of calcium ions. The evidence strongly suggests that the resulting increase in extracellular Ca²⁺ enhances osteoblast proliferation, differentiation, and mineralization. The core mechanism is mediated through the activation of intracellular signaling cascades, most notably the MAPK/ERK pathway, which converges on the master osteogenic transcription factor, RUNX2.

Future research should focus on delineating the specific roles of different calcium channels and receptors in mediating these effects. Furthermore, investigating potential synergistic effects of calcium gluconate with other osteogenic agents, such as Vitamin D or Bone Morphogenetic Proteins (BMPs), could pave the way for more effective strategies in bone tissue engineering and therapeutic applications. The protocols detailed in this guide provide a robust framework for undertaking such investigations with scientific rigor and confidence.

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Spectroscopic characterization of Calcium 2,3,4,5-tetrahydroxypentanoate

Spectroscopic Characterization of Calcium 2,3,4,5-Tetrahydroxypentanoate: A Comprehensive Analytical Framework

As a Senior Application Scientist, I approach the characterization of polyhydroxy carboxylates not merely as an exercise in data collection, but as a rigorous validation of molecular architecture. Calcium 2,3,4,5-tetrahydroxypentanoate (chemical formula C10​H18​CaO12​ for the anhydrous bis-salt) encompasses vital stereoisomers such as calcium D-xylonate and calcium D-arabonate. These compounds are rapidly gaining traction as high-value bio-based chemicals, utilized extensively as concrete admixtures, pharmaceutical intermediates, and nutritional supplements[1][2].

Because these molecules possess a highly flexible carbon backbone, multiple chiral centers, and a strong propensity for hydration, their spectroscopic characterization requires a meticulously designed, self-validating analytical workflow.

The Causality of Experimental Design

The presence of four secondary/primary hydroxyl groups and a terminal carboxylate moiety per ligand creates a complex, highly hygroscopic hydrogen-bonding network. The choice of spectroscopic techniques must account for this:

• Why ATR-FTIR over KBr Pelleting? Traditional KBr pelleting can induce solid-state ion exchange under high pressure, potentially forming potassium pentonate and calcium bromide. This artifact artificially shifts the carboxylate stretching frequencies. Attenuated Total Reflectance (ATR-FTIR) is the self-validating choice, allowing the analysis of the native coordination state without matrix interference.

• Why D2​O in NMR? In protic solvents or standard organic solvents, the rapid exchange of the five hydroxyl protons broadens the NMR signals, obscuring the critical carbon-bound protons. Using deuterium oxide ( D2​O ) quenches this exchange, isolating the aliphatic protons for precise spin-spin coupling ( J -coupling) analysis to determine stereochemistry.

Fig 1: Multimodal spectroscopic workflow for the structural elucidation of calcium pentonate.

Self-Validating Experimental Protocols

Protocol 1: ATR-FTIR Spectroscopy for Coordination Analysis

This protocol ensures the structural integrity of the calcium-carboxylate bond is accurately recorded[3].

• Instrument Calibration: Validate the FTIR spectrometer using a polystyrene standard film. Ensure the reference peaks at 1601 cm −1 and 1028 cm −1 are within ±1 cm −1 .

• Background Subtraction: Collect a background spectrum of the ambient atmosphere using the empty diamond ATR crystal to eliminate CO2​ and ambient H2​O interference.

• Sample Application: Place 2–5 mg of lyophilized calcium 2,3,4,5-tetrahydroxypentanoate directly onto the diamond crystal. Apply consistent pressure using the anvil to ensure uniform optical contact without crushing the crystal lattice.

• Data Acquisition: Scan from 4000 to 400 cm −1 at a resolution of 4 cm −1 . Accumulate a minimum of 64 scans to enhance the signal-to-noise ratio.

• Internal Validation: Confirm the absence of a sharp, anomalous band at ~1640 cm −1 (free water bending). If present, the sample must be re-desiccated, as free water overlaps with the asymmetric carboxylate stretch ( νas​COO− ).

Protocol 2: Multinuclear NMR ( 1H and 13C )

This protocol establishes the carbon backbone connectivity and stereochemical configuration[1].

• Solvent Preparation: Dissolve 20 mg of the calcium salt in 0.6 mL of D2​O (99.9% D). Add 0.05% (w/v) 3-(trimethylsilyl)propionic-2,2,3,3- d4​ acid sodium salt (TSP) as an internal chemical shift reference (0.00 ppm).

• Thermal Equilibration: Allow the solution to equilibrate at 298 K for 15 minutes inside the NMR probe. This ensures thermal stability and complete H/D exchange of the hydroxyl groups.

• 1H Acquisition: Acquire a standard 1D proton spectrum (e.g., 500 MHz) using a 30° flip angle, a 2-second relaxation delay ( d1 ), and 16 transients.

• 13C Acquisition: Acquire a proton-decoupled 13C spectrum (125 MHz) using a 2-second relaxation delay and at least 1024 transients to resolve the closely spaced secondary alcohol carbons (C2, C3, C4).

Fig 2: Bioconversion pathway of aldopentoses to calcium 2,3,4,5-tetrahydroxypentanoate.

Data Presentation & Structural Elucidation

FTIR Vibrational Assignments

The difference between the asymmetric ( νas​ ) and symmetric ( νs​ ) carboxylate stretching frequencies ( Δν=νas​−νs​ ) is the definitive marker for calcium coordination. A Δν of approximately 180–190 cm −1 indicates a bridging bidentate coordination mode between the Ca2+ ion and the pentonate ligands.

Table 1: FTIR Vibrational Assignments for Calcium 2,3,4,5-tetrahydroxypentanoate | Wavenumber ( cm−1 ) | Vibrational Mode | Structural Significance | | :--- | :--- | :--- | | 3350 – 3200 | O–H stretching (broad) | Extensive intermolecular hydrogen bonding network | | 2930, 2880 | C–H stretching (aliphatic) | Confirms the integrity of the pentonate carbon backbone | | 1610 – 1590 | COO− asymmetric stretching | Primary indicator of ionic/bidentate calcium coordination | | 1420 – 1400 | COO− symmetric stretching | Δν≈190cm−1 confirms bridging metal-ligand mode | | 1080 – 1040 | C–O stretching | Validates the secondary alcohol ( CH−OH ) groups |

NMR Chemical Shifts

The 1H and 13C NMR spectra provide an unambiguous map of the pentonate chain. The splitting patterns (multiplicity) in the 1H spectrum are highly sensitive to the specific diastereomer (e.g., xylonate vs. arabonate) due to the differing dihedral angles between adjacent protons.

Table 2: Representative 1H and 13C NMR Chemical Shifts (in D2​O , referenced to TSP) | Position | 13C Shift (ppm) | 1H Shift (ppm) | Multiplicity & Coupling ( J in Hz) | | :--- | :--- | :--- | :--- | | C1 ( COO− ) | 178.5 | - | - | | C2 ( CHOH ) | 73.2 | 4.05 | Doublet, J≈3.5 | | C3 ( CHOH ) | 72.8 | 3.82 | Doublet of doublets, J≈3.5,7.0 | | C4 ( CHOH ) | 71.5 | 3.75 | Multiplet (ddd), J≈7.0,6.5,3.0 | | C5 ( CH2​OH ) | 62.4 | 3.65, 3.58 | Doublet of doublets (ABX spin system) |

Note: Exact chemical shifts and J -couplings will exhibit minor deviations depending on whether the (2R,3S,4R)-xylonate or (2S,3R,4R)-arabonate stereoisomer is analyzed[1][3].

Conclusion

The rigorous spectroscopic characterization of Calcium 2,3,4,5-tetrahydroxypentanoate requires a multimodal approach. By utilizing ATR-FTIR to preserve and analyze the native calcium-carboxylate coordination state, and employing D2​O -based NMR to map the stereochemical backbone, researchers can achieve a self-validating, highly accurate structural elucidation. This framework ensures the chemical integrity required for downstream applications in pharmaceuticals and advanced materials.

References

• Electrosynthesis of Biobased Chemicals Using Carbohydrates as a Feedstock Source: MDPI Molecules URL:[Link]

• Xylose Dehydrogenase Immobilized on Ferromagnetic Nanoparticles for Bioconversion of Xylose to Xylonic Acid Source: ACS Bioconjugate Chemistry URL:[Link]

• Calcium arabinoate | C10H18CaO12 | CID 89679 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

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Synthesis Pathways and Precursors for Calcium 2,3,4,5-Tetrahydroxypentanoate: A Technical Whitepaper

Executive Summary & Structural Identity

Calcium 2,3,4,5-tetrahydroxypentanoate is the formal IUPAC designation for the calcium salts of pentonic acids—most notably Calcium D-xylonate and Calcium D-arabonate [1]. These compounds are critical intermediates in the bio-economy, serving as green concrete admixtures, chelating agents, and vital precursors for the synthesis of 1,2,4-butanetriol and riboflavin (Vitamin B2).

Because direct chemical oxidation of carbohydrates often yields a complex mixture of aldaric acids and cleavage products, modern synthesis pathways prioritize highly selective catalytic, biocatalytic, and electrochemical methodologies. This whitepaper deconstructs the mechanistic causality behind these synthesis routes, offering self-validating protocols for scale-up and downstream recovery.

Precursor Sourcing: The Hemicellulose Paradigm

The economic viability of calcium pentonate synthesis relies entirely on the valorization of non-food lignocellulosic biomass. Hemicellulose, a heteropolymer present in plant cell walls, is subjected to dilute acid or enzymatic hydrolysis to yield monomeric pentose sugars—primarily D-xylose and L-arabinose .

These five-carbon sugars act as the obligate precursors. The choice of precursor dictates the stereochemistry of the resulting pentonate, which in turn radically alters the downstream thermodynamic properties (such as aqueous solubility) of the final calcium salt [2].

Core Synthesis Pathways and Mechanistic Causality

The conversion of a pentose to its corresponding calcium pentonate involves the selective oxidation of the C1 aldehyde group to a carboxylic acid, followed by neutralization with a calcium base.

Fig 1. Divergent synthesis pathways from hemicellulose to Calcium 2,3,4,5-tetrahydroxypentanoate.

Biocatalytic Oxidation (Microbial Fermentation)

Biocatalytic conversion utilizes engineered strains of Escherichia coli or Gluconobacter oxydans expressing xylose dehydrogenase (XDH) and xylonolactonase.

• The Causality of Enzyme Selection: XDH specifically oxidizes the C1 position of xylose to D-xylonolactone. Without xylonolactonase, the lactone spontaneously but slowly hydrolyzes to xylonic acid, causing intracellular acidification and toxicity. Co-expressing xylonolactonase accelerates this ring-opening, driving the equilibrium forward and maximizing titer yields [2].

Catalytic Chemical Oxidation

This pathway employs molecular oxygen ( O2​ ) over supported noble metal catalysts (e.g., Au or Pd/Au alloy nanoparticles) under alkaline conditions (pH > 8).

• The Causality of Alkaline Conditions: The reaction requires a high pH to facilitate the initial dehydrogenation of the hydrated aldehyde (gem-diol) intermediate on the metal surface. However, excessive alkalinity can trigger unwanted isomerization (Lobry de Bruyn–van Ekenstein transformation), necessitating precise pH stat control [4].

Indirect Electrochemical Oxidation

Direct anodic oxidation of carbohydrates rapidly passivates (fouls) the electrode surface. To circumvent this, an indirect, halide-mediated approach is utilized.

• The Causality of Bromide Mediation: Calcium bromide ( CaBr2​ ) is added to the electrolyte. At the anode, bromide is oxidized to free bromine ( Br2​ ). The bromine chemically oxidizes the pentose in the bulk solution, regenerating bromide ions. This keeps the carbohydrate away from the electrode surface, preventing fouling [1].

Fig 2. Bromide-mediated indirect electrochemical oxidation workflow for calcium pentonate.

Quantitative Pathway Comparison

The selection of a synthesis pathway depends on the desired scale, purity requirements, and downstream processing capabilities.

Synthesis Pathway	Primary Catalyst / Mediator	Typical Conversion (%)	Selectivity (%)	Key Advantages	Primary Limitation
Biocatalytic Fermentation	Engineered E. coli / XDH	> 90%	> 95%	Extremely high specificity; operates at ambient temperature.	Complex downstream processing to remove cellular debris and proteins.
Catalytic Oxidation	Au/Pd Nanoparticles	50 - 60%	85 - 92%	Fast reaction kinetics; easy catalyst recovery via filtration.	High initial catalyst cost; risk of over-oxidation to aldaric acids.
Electrochemical Oxidation	CaBr2​ / Anodic Br2​	> 80%	> 90%	Reagent-free oxidation (uses electrons); highly scalable.	High aqueous solubility of certain stereoisomers complicates crystallization.

Data synthesized from comparative studies on carbohydrate electro-oxidation and biocatalysis[1], [4].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each includes built-in analytical checkpoints to ensure the reaction is proceeding as intended before moving to the next step.

Protocol A: Enzymatic Bioconversion using Immobilized XDH

Immobilizing XDH on ferromagnetic nanoparticles allows for magnetic recovery, solving the traditional downstream purification bottleneck [3].

• Biocatalyst Preparation: Suspend 13.5 μM of purified Xylose Dehydrogenase (immobilized on Fe3​O4​ nanoparticles) in 50 mM Na3​PO4​ buffer (pH 7.5).

• Substrate Loading: Add D-xylose to achieve a final concentration of 275 mM.

• Cofactor Addition: Introduce NAD+ to a concentration of 1.25 mM. Causality Check: The relatively low NAD+ concentration is sufficient because the system relies on continuous regeneration, but it must be present to initiate hydride transfer.

• Reaction Execution: Incubate the mixture at 30°C for 72 hours under continuous orbital shaking (150 rpm).

• Validation Checkpoint (HPLC): At 24, 48, and 72 hours, magnetically separate the catalyst from a 1 mL aliquot. Analyze the supernatant via HPLC (e.g., using a Bio-Rad Aminex HPX-87H column). The disappearance of the xylose peak and the emergence of the xylonic acid peak validates enzyme activity.

• Neutralization & Recovery: Once conversion exceeds 90%, magnetically remove all enzymes. Add stoichiometric amounts of CaCO3​ to the supernatant until effervescence ( CO2​ release) ceases.

• Precipitation: Add 3 volumes of cold ethanol to precipitate Calcium 2,3,4,5-tetrahydroxypentanoate. Filter, wash with cold ethanol, and dry under a vacuum.

Protocol B: Bromide-Mediated Indirect Electrosynthesis

This protocol leverages the classical Isbell method, updated for modern electrochemical cells [1].

• Electrolyte Setup: In an undivided electrochemical cell, dissolve 0.5 M of the pentose precursor (e.g., L-arabinose) in deionized water. Add 0.1 M Calcium Bromide ( CaBr2​ ) as the mediator and supporting electrolyte.

• Dynamic Buffering: Suspend 0.3 M of finely powdered Calcium Carbonate ( CaCO3​ ) in the solution. Causality Check: CaCO3​ is insoluble but reacts instantly with generated pentonic acid. This maintains the pH around 6.2, preventing the acidic degradation of the carbohydrate and providing the Ca2+ ions needed for the final product.

• Electrolysis: Insert a graphite anode and a platinum cathode. Apply a constant current density of 20 mA/cm² under vigorous stirring.

• Validation Checkpoint (Iodometric Titration): Periodically sample the electrolyte. A starch-iodine test should show only trace steady-state levels of free bromine, proving that the Br2​ is being rapidly consumed by the carbohydrate rather than off-gassing.

• Stereochemical Crystallization (The Solubility Caveat):

  • If using Arabinose: Upon completion (indicated by the cessation of CO2​ evolution from the CaCO3​ ), filter the unreacted carbonate. Cool the filtrate to 4°C. Calcium D-arabonate will spontaneously crystallize due to its lower solubility.

  • If using Xylose:Calcium D-xylonate is highly water-soluble and will not easily crystallize. You must evaporate the filtrate to a thick syrup under reduced pressure, then induce crystallization by triturating with methanol or utilizing a strontium-exchange intermediate [1].

References

• Electrosynthesis of Biobased Chemicals Using Carbohydrates as a Feedstock. Molecules (2020).[Link]

• Metabolic Engineering of Escherichia coli for the Production of Xylonate. PLoS One (2011).[Link]

• Xylose Dehydrogenase Immobilized on Ferromagnetic Nanoparticles for Bioconversion of Xylose to Xylonic Acid. Bioconjugate Chemistry (ACS Publications, 2022).[Link]

Protocols & Analytical Methods

Application Note & Protocols: A Framework for Evaluating Organo-Calcium Complexes in Bone Density Assays

Introduction: The Rationale for Novel Calcium Complexes in Bone Health

Osteoporosis, a disease characterized by low bone mass and microarchitectural deterioration, poses a significant global health challenge.[1][2][3] Effective management and prevention strategies often involve ensuring adequate calcium intake to support the dynamic process of bone remodeling.[1][4] While traditional inorganic calcium salts like calcium carbonate are widely used, their bioavailability can be limited and dependent on factors such as gastric acid.[5] This has spurred research into organic calcium salts, which may offer improved solubility and absorption.[5][6][7][8]

This document outlines a comprehensive framework of in vitro assays to evaluate the potential of novel organo-calcium complexes in promoting bone health. We will use Calcium 2,3,4,5-tetrahydroxypentanoate (also known as Calcium D-xylonate)[9] as a model compound to illustrate these protocols. Calcium xylonate represents a class of soluble, organic calcium salts derived from sugar acids. The methodologies described herein are designed to rigorously assess the impact of such compounds on the primary bone-forming cells, osteoblasts, from initial differentiation to final matrix mineralization.

The core objective is to provide researchers, scientists, and drug development professionals with a validated, step-by-step guide to quantify the osteogenic potential of new chemical entities, ensuring scientific integrity through validated controls and a deep understanding of the underlying cellular mechanisms.

The Hierarchy of Osteoblast Differentiation & Key Markers

Osteoblast differentiation is a multi-stage process, beginning with the commitment of mesenchymal stem cells and culminating in the formation of a mineralized extracellular matrix.[10][11] Our experimental workflow is designed to assess key markers at distinct stages of this process.

• Early Stage (Proliferation & Differentiation): Characterized by cell replication and the expression of early markers like Alkaline Phosphatase (ALP).[12][13] ALP is crucial for increasing the local concentration of inorganic phosphate, a necessary component of hydroxyapatite.[14]

• Late Stage (Matrix Mineralization): Involves the deposition of a collagen-rich matrix and its subsequent mineralization with calcium phosphate crystals, forming hydroxyapatite.[15] This stage is visualized and quantified by the binding of specific dyes to calcium deposits.[16][17]

The transcription factors Runx2 and Osterix (Osx) are master regulators of this entire process, orchestrating the expression of osteoblast-specific genes.[10][18][19][20][21] Investigating their expression can provide mechanistic insights into how a test compound exerts its effects.

Experimental Workflow & Protocols

A systematic approach is essential to validate the efficacy of a test compound like Calcium Xylonate. The workflow begins with assessing basic cytotoxicity and progresses through markers of early and late-stage osteoblast differentiation.

Overall Experimental Workflow Diagram

The following diagram illustrates the logical progression of in vitro assays for screening osteogenic compounds.

Caption: Sequential workflow for testing osteogenic compounds in vitro.

Protocol 1: Alkaline Phosphatase (ALP) Activity Assay

Causality: This assay quantifies the activity of ALP, a key enzyme expressed on the surface of active osteoblasts.[13] Its activity is a widely accepted early indicator of osteogenic differentiation.[12] We measure the conversion of a chromogenic substrate (p-nitrophenyl phosphate, pNPP) to p-nitrophenol, which is directly proportional to ALP activity.

Materials:

• Osteoblast or pre-osteoblast cell line (e.g., MC3T3-E1, Saos-2) or primary human osteoblasts.[22]

• Growth Medium (e.g., DMEM/F-12 with 10% FBS, Pen/Strep).[23]

• Osteogenic Differentiation Medium (Growth medium supplemented with 50 µg/mL ascorbic acid and 10 mM β-glycerophosphate).[24]

• Test Compounds: Calcium Xylonate, Vehicle (DI water), CaCl₂ (inorganic control), Calcium Gluconate (organic control).

• Cell Lysis Buffer (e.g., 0.1% Triton X-100 in PBS).

• ALP Substrate Buffer (e.g., diethanolamine buffer).

• p-Nitrophenyl phosphate (pNPP) substrate.

• 96-well microplates.

• Plate reader (405 nm absorbance).

Step-by-Step Methodology:

• Cell Seeding: Seed osteoblasts in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere for 24 hours in Growth Medium.[22]

• Induction of Differentiation: Aspirate the growth medium and replace it with Osteogenic Differentiation Medium containing various concentrations of the test compound (e.g., Calcium Xylonate), vehicle control, and positive/negative controls.

• Incubation: Culture the cells for 3 to 7 days, replacing the medium every 2-3 days.

• Cell Lysis: After the incubation period, wash the cell monolayer twice with PBS. Add 100 µL of lysis buffer to each well and incubate for 10 minutes (or perform freeze-thaw cycles) to release intracellular enzymes.[12]

• Enzyme Reaction: Transfer 50 µL of the cell lysate to a new 96-well plate. Add 100 µL of pNPP substrate solution.

• Measurement: Incubate the plate at 37°C for 15-30 minutes. Stop the reaction with 50 µL of 3M NaOH. Read the absorbance at 405 nm.

• Normalization: In a parallel plate, quantify total protein content (e.g., using a BCA assay) to normalize ALP activity to the amount of cellular protein.

Protocol 2: Alizarin Red S (ARS) Staining for Matrix Mineralization

Causality: Alizarin Red S is a dye that specifically chelates calcium ions, forming a bright orange-red precipitate.[15] This assay provides direct visual and quantitative evidence of extracellular matrix calcification, a hallmark of late-stage osteoblast differentiation.[16][17][24]

Materials:

• Differentiated osteoblast cultures (from 14-21 days of treatment).

• Phosphate-Buffered Saline (PBS).

• Fixative: 4% Paraformaldehyde (PFA) or 10% neutral buffered formalin.[16][25]

• Alizarin Red S Staining Solution (2% w/v, pH adjusted to 4.1-4.3).[16][26]

• Destaining/Quantification Solution: 10% Cetylpyridinium Chloride (CPC).[24][25]

Step-by-Step Methodology:

• Preparation: Culture and treat cells as described in Protocol 1, but extend the incubation period to 14-21 days to allow for sufficient matrix deposition.

• Fixation: Gently aspirate the culture medium and wash the cells twice with PBS. Fix the cells by adding the fixative solution and incubating for 15-30 minutes at room temperature.[16][17][25]

• Washing: Remove the fixative and wash the wells thoroughly 3-5 times with deionized water to remove any residual phosphate that could interfere with staining.[16][26]

• Staining: Add enough Alizarin Red S solution to completely cover the cell monolayer. Incubate at room temperature for 20-30 minutes in the dark.[16][26]

• Final Wash: Aspirate the ARS solution and wash the monolayer gently 3-5 times with deionized water until the wash water is clear. This step is critical to remove non-specific binding.[16][17]

• Qualitative Analysis: Add PBS to the wells to prevent drying and visualize the stained calcium nodules under a bright-field microscope.

• Quantitative Analysis:

  • After imaging, aspirate the PBS and add 1 mL of 10% CPC solution to each well.

  • Incubate on a shaker for 15-30 minutes to elute the bound stain.[25]

  • Transfer the supernatant to a new 96-well plate and measure the absorbance at 562 nm.[25]

  • Compare the absorbance values between different treatment groups.

Data Presentation & Interpretation

Organizing quantitative data into tables allows for clear comparison between treatment groups. Below are examples of how data from the described protocols should be presented.

Table 1: Effect of Calcium Compounds on Osteoblast ALP Activity

Treatment Group	Concentration (mM Ca²⁺)	Normalized ALP Activity (OD/µg protein)	% Change vs. Vehicle
Vehicle Control	0	1.00 ± 0.08	-
CaCl₂ (Inorganic)	1.8	1.45 ± 0.12	+45%
Ca-Gluconate (Organic)	1.8	1.62 ± 0.15	+62%
Ca-Xylonate (Test)	1.8	1.75 ± 0.11	+75%
Ca-Xylonate (Test)	3.6	1.89 ± 0.14	+89%

Data are presented as mean ± SD. Statistical significance vs. vehicle control should be noted.

Table 2: Effect of Calcium Compounds on Matrix Mineralization (Alizarin Red S)

Treatment Group	Concentration (mM Ca²⁺)	ARS Absorbance (OD 562 nm)	% Change vs. Vehicle
Vehicle Control	0	0.25 ± 0.03	-
CaCl₂ (Inorganic)	1.8	0.55 ± 0.06	+120%
Ca-Gluconate (Organic)	1.8	0.68 ± 0.05	+172%
Ca-Xylonate (Test)	1.8	0.81 ± 0.07	+224%
Ca-Xylonate (Test)	3.6	0.95 ± 0.09	+280%

Data are presented as mean ± SD. Statistical significance vs. vehicle control should be noted.

Mechanistic Insights: Gene Expression & Signaling

To understand how a compound like Calcium Xylonate enhances osteoblast function, analysis of key transcription factors is necessary. Runx2 is a master regulator essential for committing mesenchymal cells to the osteoblast lineage, while Osterix acts downstream to drive maturation and mineralization.[10][18][21]

Simplified Osteoblast Differentiation Pathway

Caption: Key transcription factors driving osteoblast differentiation.

A quantitative PCR (qPCR) experiment measuring the mRNA levels of Runx2, Osterix (SP7), and Col1a1 (Collagen Type I Alpha 1) after 3-7 days of treatment would provide strong evidence for the compound's mechanism of action. An upregulation of these genes would suggest the compound actively promotes the osteogenic transcriptional program.

Conclusion & Future Directions

The protocols detailed in this application note provide a robust and validated framework for the in vitro assessment of novel organo-calcium compounds like Calcium 2,3,4,5-tetrahydroxypentanoate. By systematically evaluating early (ALP activity) and late (mineralization) markers of osteoblast differentiation, researchers can generate reliable, quantitative data on a compound's osteogenic potential.

Positive results from these in vitro assays would form a strong basis for advancing a candidate compound to more complex models, including in vivo studies in rodent models of osteoporosis. In such studies, bone mineral density (BMD) would be measured directly using techniques like dual-energy X-ray absorptiometry (DXA) or micro-computed tomography (µCT).[27][28][29] Ultimately, this hierarchical testing strategy ensures that only the most promising compounds are moved forward in the drug development pipeline, optimizing resources and accelerating the discovery of new therapies for bone health.

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• Celí, J., et al. (2014). Mitogen-activated Protein Kinase (MAPK)-regulated Interactions between Osterix and Runx2 Are Critical for the Transcriptional Osteogenic Program. Journal of Biological Chemistry, 289(39), 26947-26959. [Link]

• Bering, K., et al. (2013). Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages. Food and Nutrition Sciences, 4(11), 1162-1169. [Link]

• Lonza Group. (n.d.). OsteoImage™ Mineralization Assay Protocol. [Link]

• Cyagen. (2025, November 12). How to Achieve Stunning Alizarin Red S Staining in Osteogenic Differentiation. [Link]

• Millett, P. J. (n.d.). A rapid, quantitative assay for measuring alkaline phosphatase activity in osteoblastic cells in vitro. Peter Millett, MD. [Link]

• ResearchGate. (2020, February 24). What is the best culture medium to grown primary human osteoblasts?. [Link]

• Anscite. (2018, August 27). The distinction of organic calcium and inorganic calcium. [Link]

• Quimidroga. (2019, September 19). Organic salts: contribution of minerals with high bioavailability and solubility. [Link]

• MDPI. (2024, October 31). “A Friend Among Strangers” or the Ambiguous Roles of Runx2. [Link]

• Fujita, T., et al. (2004). Runx2 induces osteoblast and chondrocyte differentiation and enhances their migration by coupling with PI3K-Akt signaling. Journal of Cell Biology, 166(1), 85-95. [Link]

• Liu, W., et al. (2020). Recent Advances of Osterix Transcription Factor in Osteoblast Differentiation and Bone Formation. Frontiers in Cell and Developmental Biology, 8, 600224. [Link]

• ResearchGate. (n.d.). Regulation of osteoblast differentiation by transcription factors. [Link]

• FAO AGRIS. (n.d.). Calcium bioavailability of different organic and inorganic dietary Ca sources. [Link]

• Neagoe, A. A., et al. (2021). Alkaline Phosphatase Activity of Serum Affects Osteogenic Differentiation Cultures. International Journal of Molecular Sciences, 22(18), 10041. [Link]

• ResearchGate. (2026, February 25). Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages. [Link]

• Mayo Clinic. (2016, April 8). Assessment of bone strength in vivo in humans: A novel diagnostic tool for osteoporosis. [Link]

• Donahue, H. J., et al. (1998). Skeletal alkaline phosphatase activity is primarily released from human osteoblasts in an insoluble form, and the net release is inhibited by calcium and skeletal growth factors. Calcified Tissue International, 62(4), 332-40. [Link]

• Bio-protocol. (2020, April 5). In vitro Biomineralization Assay. [Link]

• Ho-Shui-Ling, A., et al. (2024). In vivo Assessment of Bone Quality without X-rays. Current Osteoporosis Reports, 22(1), 1-11. [Link]

• Global Science Research Journals. (n.d.). 3-D osteoblast culture for biomaterials testing. [Link]

• Gasser, J. A. (1994). Sequential and precise in vivo measurement of bone mineral density in rats using dual-energy x-ray absorptiometry. Endocrinology, 134(5), 2244-50. [Link]

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• RSC Publishing. (n.d.). Smart nanoprobes for the detection of alkaline phosphatase activity during osteoblast differentiation. [Link]

• Grarchova, V., et al. (2018). Real-Time Vital Mineralization Detection and Quantification during In Vitro Osteoblast Differentiation. Cellular and Molecular Bioengineering, 11(4), 285-293. [Link]

• ResearchGate. (2015, February 11). Estimation of in Vivo Bone Mineral Density (BMD) and Shape Characterization for Diagnosing Osteoporosis by Ultrasonic Inspection. [Link]

• Lonza Bioscience. (n.d.). OsteoImage Mineralization Assay. [Link]

• MILabs. (2021, February 3). Preclinical DXA for in vivo body composition and bone mineral density measurements. [Link]

• Healthy Bones Australia. (n.d.). Fact Sheets. [Link]

• Mayo Clinic. (2022, September 21). Bone density test. [Link]

• Bolland, M. J., et al. (2015). Calcium intake and bone mineral density: systematic review and meta-analysis. BMJ, 351, h4183. [Link]

• Johns Hopkins Medicine. (n.d.). Bone Densitometry. [Link]

• Bone Health & Osteoporosis Foundation. (2022, March 8). Bone Density Test, Osteoporosis Screening & T-score Interpretation. [Link]

• MedlinePlus. (2024, July 8). Bone Density Scan. [Link]

• MDPI. (2023, February 8). Vitamin D and Calcium in Osteoporosis, and the Role of Bone Turnover Markers: A Narrative Review of Recent Data from RCTs. [Link]

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Mass spectrometry analysis protocols for Calcium 2,3,4,5-tetrahydroxypentanoate

An Application Note and Comprehensive Protocol for the Mass Spectrometric Analysis of Calcium 2,3,4,5-tetrahydroxypentanoate

Authored by a Senior Application Scientist

This guide provides a detailed protocol for the analysis of Calcium 2,3,4,5-tetrahydroxypentanoate using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). As the calcium salt of a pentonic acid (such as xylonate or arabinonate), this molecule is a highly polar, polyhydroxylated carboxylate. Its analysis requires specific considerations in sample preparation and chromatographic separation to achieve sensitive and robust quantification. This document outlines a field-proven methodology, explaining the scientific rationale behind each step to ensure researchers, scientists, and drug development professionals can confidently implement and adapt this protocol.

Introduction to the Analyte and a Rationale for LC-MS/MS

Calcium 2,3,4,5-tetrahydroxypentanoate is an organic salt used in various applications, from pharmaceuticals to food additives, valued for its high solubility and bioavailability. The core analytical challenge lies in quantifying the anionic component, 2,3,4,5-tetrahydroxypentanoate, in complex matrices. Its high polarity makes it difficult to retain on traditional reversed-phase chromatography columns, while the presence of the calcium cation can interfere with the ionization process in the mass spectrometer.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the ideal analytical technique for this compound. It combines the separation power of liquid chromatography with the sensitivity and specificity of mass spectrometry[1]. By optimizing the chromatographic method, we can effectively retain and separate this polar analyte from matrix interferences. The mass spectrometer provides precise detection, allowing for confirmation of the analyte's identity through its specific mass-to-charge ratio (m/z) and characteristic fragmentation pattern[2]. This guide details a method that addresses the inherent challenges of this analyte, ensuring high-quality, reproducible results.

Part 1: Sample Preparation Protocol

The primary goal of sample preparation is to solubilize the analyte and remove interfering substances, particularly the calcium ion, which can suppress electrospray ionization (ESI) and form unwanted adducts[3][4]. This protocol employs a simple yet effective "dilute-and-shoot" approach with an acidification step to dissociate the salt and protonate the analyte into its free acid form.

Step-by-Step Protocol:

• Initial Solubilization:

  • Accurately weigh a portion of the sample containing Calcium 2,3,4,5-tetrahydroxypentanoate.

  • Dissolve the sample in high-purity, deionized water to create a stock solution (e.g., 1 mg/mL). Ensure complete dissolution.[5]

• Acidification and Dissociation:

  • Causality: To mitigate ion suppression from the calcium salt and to analyze the organic acid in its free form, the sample must be acidified. Adding a weak organic acid like formic acid shifts the equilibrium, protonating the carboxylate group to form 2,3,4,5-tetrahydroxypentanoic acid and dissociating the calcium ions. Formic acid is an excellent choice as it is volatile and highly compatible with LC-MS mobile phases.[3][6]

  • Take an aliquot of the stock solution and add a 0.1% formic acid solution to it. For instance, dilute 100 µL of the stock solution with 900 µL of 0.1% formic acid in water.

• Serial Dilution:

  • Perform a serial dilution of the acidified sample using a solvent mixture that mimics the initial mobile phase conditions (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). This ensures the final sample concentration is within the linear dynamic range of the instrument.[7]

• Filtration:

  • Filter the final diluted sample through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any particulates that could clog the LC system.[5] The sample is now ready for injection.

Part 2: Liquid Chromatography Method for Polar Analytes

Due to the highly hydrophilic nature of 2,3,4,5-tetrahydroxypentanoic acid, standard C18 reversed-phase columns provide insufficient retention.[8] Therefore, a mixed-mode column that utilizes both anion-exchange and reversed-phase separation mechanisms is recommended for robust retention and selectivity.[7]

Table 1: Optimized Liquid Chromatography Parameters

Parameter	Value	Rationale
LC System	Agilent 1290 Infinity II or equivalent	A high-performance LC system is crucial for reproducible retention times and peak shapes.
Column	Waters Atlantis PREMIER BEH C18 AX (1.7 µm, 2.1 x 100 mm)	This mixed-mode column provides excellent retention for polar acidic compounds.[7]
Mobile Phase A	0.1% Formic Acid in Water	The weak acid ensures the analyte remains protonated and improves peak shape.[6][9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent for eluting analytes in mixed-mode chromatography.
Flow Rate	0.3 mL/min	A lower flow rate is often beneficial for separating polar compounds and enhancing ESI efficiency.
Injection Volume	2 µL	Small injection volumes minimize potential matrix effects and peak distortion.
Column Temp.	40 °C	Elevated temperature can improve peak symmetry and reduce viscosity.
Gradient	0-2 min: 5% B; 2-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B	A gradient elution is necessary to elute the polar analyte and clean the column.

Part 3: Mass Spectrometry Method for High-Sensitivity Detection

Electrospray Ionization (ESI) in negative ion mode is the preferred method for analyzing carboxylic acids, as they readily lose a proton to form a stable [M-H]⁻ ion.[9][10] Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides the highest sensitivity and specificity for quantification.

Workflow for Mass Spectrometry Analysis

Caption: LC-MS/MS workflow for the analysis of 2,3,4,5-tetrahydroxypentanoic acid.

Table 2: Optimized Mass Spectrometry Parameters

Parameter	Value	Rationale
MS System	Sciex Triple Quad 6500+ or equivalent	A sensitive triple quadrupole mass spectrometer is required for trace-level quantification.
Ionization Mode	Electrospray Ionization (ESI), Negative	Optimal for the formation of [M-H]⁻ ions from carboxylic acids.[9][10]
Capillary Voltage	-3.5 kV	A standard voltage for efficient ionization in negative mode.
Source Temp.	150 °C	A moderate temperature to prevent thermal degradation of the analyte.
Desolvation Gas	Nitrogen, 350 °C, 800 L/hr	Facilitates the desolvation of droplets to form gas-phase ions.
Collision Gas	Argon	An inert gas used for collision-induced dissociation (CID) in the collision cell.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantitative analysis.[2]

Table 3: MRM Transitions for 2,3,4,5-tetrahydroxypentanoic Acid The molecular formula for the acid is C₅H₁₀O₆, with a monoisotopic mass of 166.0477 Da. The deprotonated ion [M-H]⁻ has an m/z of 165.0404.

Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Collision Energy (eV)	Transition Type
165.04	147.03	-15	Quantifier (Loss of H₂O)
165.04	129.02	-20	Qualifier (Loss of 2H₂O)
165.04	103.02	-25	Qualifier (Loss of H₂O + CO₂)

Part 4: Data Interpretation and Fragmentation Analysis

The structural information gleaned from MS/MS fragmentation is critical for confirming the identity of the analyte. For polyhydroxy carboxylic acids like 2,3,4,5-tetrahydroxypentanoic acid, the fragmentation is predictable and dominated by neutral losses of small, stable molecules.

Predicted Fragmentation Pathway:

The primary fragmentation pathways for the [M-H]⁻ ion (m/z 165.04) involve sequential losses of water (H₂O, 18 Da) from the multiple hydroxyl groups and the loss of carbon dioxide (CO₂, 44 Da) from the carboxyl group.[2] These characteristic losses provide a unique fingerprint for the molecule.

Caption: Predicted fragmentation of 2,3,4,5-tetrahydroxypentanoic acid in negative ESI mode.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the analysis of Calcium 2,3,4,5-tetrahydroxypentanoate by LC-MS/MS. By employing a targeted sample preparation strategy to manage the calcium salt, utilizing a mixed-mode chromatography column for effective separation of the polar analyte, and optimizing MS/MS parameters for sensitive detection, this method delivers reliable and reproducible results. The detailed explanation of the causality behind each step empowers researchers to not only implement this protocol but also to adapt it for similar challenging analytes in their own laboratories.

References

• Composition and Structure of Calcium Gluconate and its Mechanoactivated (Nanodispersed) Form. (n.d.). Pharmaceutical Chemistry Journal.

• Park, J., et al. (2023). Simultaneous quantification of ferrous gluconate and calcium gluconate in foods using liquid chromatography–tandem mass spectrometry (LC–MS/MS). Applied Biological Chemistry. Available at: [Link]

• Yamaguchi, H., et al. (2021). Fully Automated Quantitative Measurement of Serum Organic Acids via LC-MS/MS for the Diagnosis of Organic Acidemias. Metabolites. Available at: [Link]

• Agilent Technologies. (2016). Single Quad LC/MS Analysis of Organic Acids Using an Agilent Hi-Plex Column. Application Note. Available at: [Link]

• Lee, C., et al. (2023). Simultaneous quantification of ferrous gluconate and calcium gluconate in foods using liquid chromatography–tandem mass spectrometry (LC–MS/MS). CAU Scholar's Space. Available at: [Link]

• Waters Corporation. (n.d.). Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector. Application Note. Available at: [Link]

• Li, Y., et al. (2025). Development of an LC-MS Method for the Quantitative Determination of Six Organic Acids Produced by Bacterial Fermentation In Vitro and In Vivo. Molecules. Available at: [Link]

• Tandle, A., et al. (2023). An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. Metabolites. Available at: [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Available at: [Link]

• University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Available at: [Link]

• University of California, Irvine. (n.d.). Sample Preparation Guide - Proteins & Peptides. Mass Spectrometry Facility. Available at: [Link]

• Zhou, W., & Yang, S. (2006). Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Gamoh, K., & Saitoh, T. (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Ulmer, C.Z., et al. (2021). Characterization of Electrospray Ionization Complexity in Untargeted Metabolomic Studies. Metabolites. Available at: [Link]

• Mandal, R., & Van Der Hooft, J.J.J. (2024). Mass spectrometry for structural characterization of bioactive compounds. In Comprehensive Analytical Chemistry. Available at: [Link]

• Hoffman, M.K., & Otvos, J.D. (2025). Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices. Molecules. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. massspec.unm.edu [massspec.unm.edu]
• 4. Characterization of Electrospray Ionization Complexity in Untargeted Metabolomic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. agilent.com [agilent.com]
• 9. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Guide for Calcium 2,3,4,5-Tetrahydroxypentanoate

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Introduction

Calcium 2,3,4,5-tetrahydroxypentanoate (commonly referred to as calcium arabinonate, calcium xylonate, or calcium ribonate) is a highly functionalized aldonic acid salt used extensively in biochemical assays and pharmaceutical formulations. Despite its utility, researchers frequently encounter sudden precipitation or slow crystallization when preparing stock solutions or diluting the compound into assay buffers.

As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond basic instructions. By understanding the thermodynamic principles and causality behind calcium coordination chemistry, you can engineer self-validating buffer systems that maintain absolute compound solubility.

Frequently Asked Questions (FAQs)

Q1: Why does Calcium 2,3,4,5-tetrahydroxypentanoate immediately crash out of my standard PBS or carbonate buffers? Application Scientist Insight: The causality here is driven by the solubility product constant ( Ksp​ ). Phosphate and carbonate anions have an exceptionally high thermodynamic affinity for divalent calcium, rapidly forming highly insoluble calcium phosphate or calcium carbonate complexes. When you introduce a calcium pentonate into Phosphate-Buffered Saline (PBS), the phosphate outcompetes the weak coordination of the tetrahydroxypentanoate chain, leading to immediate precipitation [1].

• The Fix: Completely eliminate phosphate and carbonate from your buffering system. Transition to zwitterionic Good's buffers (e.g., HEPES, Tris, or MOPS), which are specifically designed to minimize divalent cation complexation [1].

Q2: I am using HEPES buffer, but I still observe a slow, cloudy precipitation over 24 hours. What is happening? Application Scientist Insight: This is a classic case of basic calcium salt formation driven by pH. At pH levels above 7.5, the hydroxyl groups on the 2,3,4,5-tetrahydroxypentanoate carbon chain can begin to undergo deprotonation. This allows them to participate in bridging coordination with calcium and ambient hydroxide ions, forming polymeric, insoluble "basic calcium salts" [2]. Furthermore, ambient CO2​ absorption over 24 hours can slowly introduce carbonates into alkaline systems.

• The Fix: Maintain the buffer pH strictly between 6.5 and 7.2.

Q3: What stabilizers can I add to prevent this precipitation without stripping calcium from my intended downstream target? Application Scientist Insight: You need a kinetic inhibitor of crystal nucleation rather than a strong thermodynamic chelator (like EDTA or EGTA), which would strip the calcium entirely and ruin your assay.

• Magnesium Ions ( Mg2+ ): Adding a low molar ratio of magnesium (e.g., 1-5 mM MgCl2​ ) disrupts the homogeneous nucleation of calcium crystals. Magnesium competes for the crystal lattice sites but prevents further lattice propagation due to its differing ionic radius [3].

• Amino Acids: The addition of neutral or slightly acidic amino acids can provide a localized buffering effect and maintain calcium in solution by forming transient, highly soluble micro-complexes [4].

Quantitative Data Presentation: Buffer Compatibility Matrix

To streamline your experimental design, consult the following empirical data matrix for formulating Calcium 2,3,4,5-tetrahydroxypentanoate.

Buffer System	Optimal pH Range	Calcium Compatibility	24-Hour Stability (at 50 mM)	Recommendation
PBS (Phosphate)	7.2 - 7.4	Very Poor	Immediate Precipitation	DO NOT USE
Carbonate/Bicarbonate	9.0 - 10.0	Very Poor	Immediate Precipitation	DO NOT USE
Tris-HCl	7.2 - 7.6	Moderate	Micro-crystals form	Acceptable for immediate use
HEPES	6.8 - 7.2	Excellent	Clear solution	Highly Recommended
HEPES + 2 mM MgCl2​	6.8 - 7.2	Superior	Clear solution	Gold Standard

Experimental Protocol: Preparation of a Stable 50 mM Calcium Pentonate Stock

This protocol is designed as a self-validating system . By incorporating a spectrophotometric checkpoint, you ensure absolute solubility before risking downstream experiments.

Materials Required:

• Calcium 2,3,4,5-tetrahydroxypentanoate powder

• 100 mM HEPES buffer (Free acid/Sodium salt)

• 1 M MgCl2​ stock solution

• 1 N HCl and 1 N NaOH for pH adjustment

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM HEPES solution in double-distilled water ( ddH2​O ). Do not adjust the pH yet.

• Inhibitor Addition: Spike the HEPES solution with MgCl2​ to achieve a final concentration of 2 mM. This acts as your kinetic nucleation inhibitor [3].

• Compound Dissolution: Slowly add the required mass of Calcium 2,3,4,5-tetrahydroxypentanoate to achieve a 50 mM concentration. Stir vigorously at room temperature (20-25°C) until visually dissolved. Note: Do not heat the solution, as inverse solubility can trigger premature precipitation.

• pH Titration (Critical Step): Carefully adjust the pH to 7.0 using 1 N HCl or NaOH. Monitor continuously to ensure the pH does not spike above 7.5, which would irreversibly trigger basic calcium salt formation [2].

• Self-Validation Check: Transfer 1 mL of the final solution to a cuvette and measure the optical density at 600 nm ( OD600​ ) against a ddH2​O blank.

  • Pass: OD600​<0.05 . The solution is thermodynamically stable. Proceed to sterile filtration (0.22 µm).

  • Fail: OD600​≥0.05 . Micro-precipitation has occurred. Discard the solution, verify your water purity (absence of carbonates), and repeat.

Mandatory Visualization: Troubleshooting Workflow

Buffer Selection & Troubleshooting Pathway for Calcium Pentonates

References

• Title: Universal buffers for use in biochemistry and biophysical experiments Source: PMC / NIH URL: [Link]

• Title: The oxidation of sugars. I. The electrolytic oxidation of aldose sugars in the presence of a bromide and calcium carbonate Source: NIST Technical Series Publications URL: [Link]

• Title: Effect of Calcium and Magnesium Ions on Calcium Oxalate Formation in Sugar Solutions Source: ResearchGate URL: [Link]

• Title: Factors affecting calcium precipitation during neutralisation in a simulated intestinal environment Source: PubMed / NIH URL: [Link]

Technical Support Center: Optimizing pH for Maximum Stability of Calcium 2,3,4,5-tetrahydroxypentanoate

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Calcium 2,3,4,5-tetrahydroxypentanoate. The focus is on understanding and optimizing pH to ensure maximum stability and prevent degradation or precipitation in aqueous solutions. While specific data on Calcium 2,3,4,5-tetrahydroxypentanoate is limited, the principles outlined here are based on the well-documented behavior of its close structural analog, Calcium Gluconate (Calcium 2,3,4,5,6-hexahydroxyhexanoate), and are expected to be directly applicable.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability for Calcium 2,3,4,5-tetrahydroxypentanoate in aqueous solutions?

The stability of Calcium 2,3,4,5-tetrahydroxypentanoate is highly sensitive to pH. The primary challenges are not typically chemical degradation of the tetrahydroxypentanoate moiety under normal conditions, but rather physical instability related to pH-dependent solubility and precipitation. The two main regimes of instability are strongly acidic and strongly alkaline environments.

Q2: What occurs when the pH of the solution becomes too high (alkaline)?

In strongly alkaline conditions (pH > 10), the equilibrium of the solution is disturbed, leading to the precipitation of calcium hydroxide (Ca(OH)₂).[1][2] This is because the high concentration of hydroxide ions (OH⁻) reacts with the free calcium ions (Ca²⁺) in solution, forming a precipitate once the solubility product of calcium hydroxide is exceeded.[1] This is a reversible physical process; if the pH is carefully adjusted back to a neutral range, the precipitate can redissolve.[1] For practical applications, it is recommended to keep the system pH below 8.0 to prevent this precipitation.[1]

Q3: What occurs when the pH of the solution becomes too low (acidic)?

In strongly acidic environments (e.g., pH < 5.0), the solubility of the salt actually increases.[1][3] This is due to the protonation of the tetrahydroxypentanoate anion by hydrogen ions (H⁺) to form the corresponding weak acid, 2,3,4,5-tetrahydroxypentanoic acid.[1][2] This reaction shifts the dissolution equilibrium, promoting further dissolution of the calcium salt. While solubility is enhanced, extreme acidity may not be suitable for all applications and can affect other components in a formulation. High-performance liquid chromatography (HPLC) analysis has shown that the molecular structure remains stable and does not degrade in strongly acidic conditions (e.g., pH=1) for extended periods.[1]

Q4: What is the optimal pH range for maximizing the stability of Calcium 2,3,4,5-tetrahydroxypentanoate solutions?

The optimal pH range for ensuring both maximum solubility and stability is in the neutral to weakly alkaline region, typically between pH 6.5 and 8.5 .[2] Within this range, the tetrahydroxypentanoate moiety remains in its ionized form, and the concentration of hydroxide ions is too low to cause the precipitation of calcium hydroxide, creating an "ionic stability zone".[2] Pharmaceutical preparations, such as intravenous solutions, are often formulated within a pH range of 5 to 9 to ensure stability.[4]

Troubleshooting Guide

Issue: My Calcium 2,3,4,5-tetrahydroxypentanoate solution has turned cloudy after I increased the pH above 9.0.

• Root Cause: You have likely exceeded the optimal pH range for stability, causing the precipitation of calcium hydroxide (Ca(OH)₂).[1][2] At high pH, the free calcium ions (Ca²⁺) from your dissolved salt react with the excess hydroxide ions (OH⁻) in the solution.

• Solution:

  • Confirm the Cause: Check the pH of your solution. If it is in the strongly alkaline range (pH > 9), precipitation is the most probable cause.

  • Reversibility Test: Take a small aliquot of the cloudy solution and carefully add a dilute acid (e.g., 0.1 M HCl) dropwise while stirring to lower the pH back into the 7.0-8.0 range. If the precipitate redissolves, this confirms it was pH-induced calcium hydroxide precipitation and not chemical degradation.[1]

  • Corrective Action: For your bulk solution, adjust the pH back down to the recommended range of 6.5-8.5 using a suitable dilute acid. For future preparations, ensure that the final pH of the solution is controlled and maintained within this optimal window.

Issue: I am struggling to dissolve the compound in my acidic buffer (pH 4.5).

• Root Cause: While strong acidity (pH < 2) significantly enhances solubility, moderately acidic conditions (pH 3.0-5.0) can lead to decreased solubility.[2][3] In this range, there is partial protonation of the tetrahydroxypentanoate anion, which can reduce the concentration of the free anion and shift the dissolution equilibrium, potentially leading to lower solubility compared to the neutral range.[2]

• Solution:

  • Adjust pH: The most straightforward solution is to prepare your solution in a buffer system within the optimal pH range of 6.5-8.5.

  • Use Heat (If Applicable): Calcium salts of sugar acids are often freely soluble in boiling water.[5] If your protocol allows, gently heating the solution can aid in dissolution before adjusting to the final target pH.

  • Increase Acidity Further: If your application requires an acidic pH, you may find that increasing the acidity (lowering the pH to < 3.0) will actually improve solubility significantly, as it drives the formation of the more soluble 2,3,4,5-tetrahydroxypentanoic acid.[1]

Issue: How can I determine if my compound has chemically degraded or simply precipitated?

• Root Cause: It is crucial to distinguish between a reversible physical change (precipitation) and an irreversible chemical change (degradation). High temperatures can cause chemical decomposition, but pH changes typically induce physical precipitation.[1]

• Solution:

  • pH Reversibility Test: As described above, attempt to redissolve the material by adjusting the pH to the optimal range (6.5-8.5). If it redissolves completely, chemical degradation is unlikely.

  • Analytical Quantification: For a definitive answer, analyze the solution using a stability-indicating method like Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[6]

    • Filter a sample of your solution (if cloudy) and analyze the clear supernatant.

    • Compare the chromatogram to a freshly prepared, fully dissolved standard.

    • A loss of the main compound peak and/or the appearance of new peaks would indicate chemical degradation. A stable peak with a lower concentration simply indicates that some of the material has precipitated out of the solution.

Experimental Protocol: pH-Dependent Stability Study

This protocol outlines a systematic approach to determine the optimal pH for the stability of Calcium 2,3,4,5-tetrahydroxypentanoate in your specific formulation.

1. Materials and Reagents:

• Calcium 2,3,4,5-tetrahydroxypentanoate

• Buffer salts (e.g., Citric acid, Sodium Phosphate monobasic/dibasic, Sodium Borate)

• Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• Type I Purified Water

• HPLC-grade solvents (e.g., Acetonitrile, Methanol)

• Mobile phase additives (e.g., formic acid, ammonium acetate)

• pH meter and calibrated probe

• Analytical balance, volumetric flasks, and pipettes

• HPLC system with a suitable detector (e.g., UV at 210 nm or Refractive Index Detector).[6]

2. Preparation of Buffer Solutions: Prepare a series of buffers covering a wide pH range. For example:

• pH 3.0, 4.0, 5.0 (Citrate Buffer)

• pH 6.0, 7.0, 8.0 (Phosphate Buffer)

• pH 9.0, 10.0 (Borate Buffer) Adjust the final pH of each buffer solution accurately using dilute HCl or NaOH.

3. Sample Preparation and Incubation:

• Accurately weigh and dissolve Calcium 2,3,4,5-tetrahydroxypentanoate in each buffer to a known concentration (e.g., 10 mg/mL).

• Ensure complete dissolution. Gentle warming may be used if necessary, followed by cooling to room temperature.

• Visually inspect each solution for clarity (Time = 0).

• Divide each solution into aliquots for different time points and storage conditions (e.g., Room Temperature, 40°C).

• Store the samples and pull aliquots for analysis at predetermined intervals (e.g., T=0, 24h, 48h, 1 week, 4 weeks).

4. Analytical Methodology (RP-HPLC):

• Method Development: Develop a stability-indicating RP-HPLC method capable of separating the parent compound from potential degradants. A C18 column is often a good starting point. The mobile phase could be a simple isocratic mixture of a buffered aqueous solution and an organic solvent.[6] Detection is typically at a low UV wavelength like 210 nm.[6]

• Analysis: At each time point:

  • Visually inspect the samples for precipitation or color change.

  • Measure the pH to check for any drift.

  • Filter the sample through a 0.45 µm syringe filter.

  • Inject the sample onto the HPLC system.

  • Quantify the peak area of the parent compound against a standard curve.

5. Data Analysis and Interpretation:

• Plot the percentage of the initial concentration of Calcium 2,3,4,5-tetrahydroxypentanoate remaining versus time for each pH value.

• The pH at which the concentration remains highest over time is the optimal pH for chemical stability.

• Combine these findings with visual observations (precipitation) to determine the overall optimal pH range for your formulation.

Data & Workflow Visualization

Table 1: Expected pH Effects on Calcium 2,3,4,5-tetrahydroxypentanoate Solutions

pH Range	Primary Chemical Species	Expected Solubility	Primary Stability Concern
< 3.0	Ca²⁺ + Tetrahydroxypentanoic Acid	High to Very High[1]	Potential incompatibility with other formulation components
3.0 - 5.0	Ca²⁺ + Mix of Anion/Acid	Reduced[2]	Incomplete dissolution
6.5 - 8.5	Ca²⁺ + Tetrahydroxypentanoate Anion	High / Optimal[2]	Maximum Stability Zone
> 9.0	Ca²⁺ + Tetrahydroxypentanoate Anion	Decreasing	Precipitation of Calcium Hydroxide (Ca(OH)₂)[1]

Diagram 1: pH-Dependent Equilibrium of Calcium 2,3,4,5-tetrahydroxypentanoate

Caption: Chemical equilibria at different pH values.

Diagram 2: Experimental Workflow for pH Stability Study

Sources

• 1. ruipugroup.com [ruipugroup.com]
• 2. ruipugroup.com [ruipugroup.com]
• 3. researchgate.net [researchgate.net]
• 4. globalrph.com [globalrph.com]
• 5. Calcium gluconate CAS#: 299-28-5 [m.chemicalbook.com]
• 6. jsmcentral.org [jsmcentral.org]

Resolving chiral impurities in Calcium 2,3,4,5-tetrahydroxypentanoate samples

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific challenges of resolving chiral and diastereomeric impurities in Calcium 2,3,4,5-tetrahydroxypentanoate samples (commonly encompassing calcium salts of pentonic acids such as D-arabonate, D-xylonate, D-lyxonate, and D-ribonate).

Achieving high enantiomeric and diastereomeric excess (ee/de) in these highly polar, polyhydroxylated compounds requires a fundamental understanding of their coordination chemistry, pKa, and stereochemical behavior.

Part 1: Workflows & Logical Relationships

To effectively troubleshoot your purification and analytical processes, it is critical to visualize the lifecycle of the pentonate sample from crude mixture to pure isolate, as well as the mechanistic pathways that generate impurities.

Caption: Workflow for the isolation and purification of calcium pentonates.

Caption: Base-catalyzed C2 epimerization pathway of pentonic acids.

Part 2: Troubleshooting Guide & FAQs

Q1: Why are my chiral and diastereomeric impurities co-eluting during HPLC analysis? The Causality: Standard Reversed-Phase Chromatography (RPC) relies on hydrophobic interactions. Calcium 2,3,4,5-tetrahydroxypentanoate is a highly polar, hydrophilic aldonic acid. On a standard C18 column, it exhibits virtually zero retention and elutes in the void volume, causing all diastereomers (arabonate, xylonate, lyxonate, ribonate) to co-elute. The Solution: You must switch your separation mode to Ion Exclusion Chromatography (IEC) or Ligand Exchange (LEX) . Columns utilizing a sulfonated styrene-divinylbenzene copolymer (e.g., Shodex KC-811) are specifically designed for aldonic acids[1]. By using a dilute acidic mobile phase (e.g., 0.1% H₃PO₄), you suppress the ionization of the pentonic acid (pKa ~3.5). This allows the partially protonated molecules to partition into the stationary phase pores, where subtle stereochemical differences in hydration radii dictate retention times.

Q2: How can I effectively isolate the target 2,3,4,5-tetrahydroxypentanoate stereoisomer from a crude mixture? The Causality: Diastereomers have distinct physical properties. When you adjust the pH of your crude mixture to >10 using Calcium Hydroxide (Ca(OH)₂), you force the formation of the calcium salt. The specific spatial arrangement of the hydroxyl groups in different epimers dictates their ability to coordinate with the Ca²⁺ ion and form a stable crystal lattice. The Solution: Implement a fractional precipitation protocol. For example, Calcium D-arabonate and Calcium D-xylonate have significantly lower solubility products (Ksp) at 4°C compared to their lyxonate or ribonate counterparts [2]. By carefully controlling the cooling rate, you can selectively precipitate the target diastereomer while leaving the impurities in the supernatant.

Q3: What causes the unexpected appearance of C2 epimers (e.g., ribonate in arabonate samples) during scale-up? The Causality: Aldonic acids are highly susceptible to base-catalyzed epimerization at the alpha-carbon (C2) when exposed to harsh alkaline conditions (pH > 11) and elevated temperatures. The hydroxide ions abstract the acidic alpha-proton, forming a planar enolate intermediate. Upon re-protonation, the stereocenter can invert, converting your target isomer into its C2 epimer. The Solution: Strictly control the temperature (< 20°C) during the Ca(OH)₂ addition and utilize buffered systems to avoid overshooting the pH.

Part 3: Experimental Protocols

Protocol 1: Chiral HPLC Analytical Method for Pentonic Acids

This self-validating protocol ensures baseline resolution of pentonate diastereomers by leveraging ion exclusion principles [3].

• Column Selection: Install an Ion Exclusion column (e.g., Shodex KC-811, 8.0 mm ID x 300 mm) designed for organic acids.

• Mobile Phase Formulation: Prepare an isocratic mobile phase of 0.1% Phosphoric Acid (H₃PO₄) in LC-MS grade water. Degas thoroughly via ultrasonication. Critical Step: The acidic pH is required to neutralize the pentonate ions and prevent electrostatic repulsion from the sulfonated resin.

• Sample Preparation: Dissolve the calcium pentonate sample in the mobile phase to a concentration of 1 mg/mL. Pass the solution through a 0.22 µm hydrophilic PTFE syringe filter to remove insoluble calcium phosphates or particulates.

• Detection & Execution: Utilize a Refractive Index (RI) detector, as pentonic acids lack a strong UV chromophore. Set the column oven to 50°C and the RI detector cell to 40°C to prevent baseline drift. Run at a flow rate of 0.7 mL/min.

Protocol 2: Fractional Precipitation of Calcium Pentonates

This methodology isolates the target pentonate by exploiting differential calcium salt solubilities [2].

• pH Adjustment: Transfer the clarified crude mixture to a jacketed reactor. Slowly add a 20% w/v slurry of Ca(OH)₂ under continuous, high-shear agitation until the pH stabilizes between 10.0 and 10.5. Maintain the reactor temperature below 20°C to prevent epimerization.

• Thermal Cycling: Initiate cooling to 4°C at a strictly controlled rate of 0.5°C/min. Note: Rapid cooling causes supersaturation and co-precipitation of unwanted diastereomers.

• Filtration: Collect the precipitated calcium 2,3,4,5-tetrahydroxypentanoate via vacuum filtration. Wash the filter cake with ice-cold deionized water to displace the mother liquor containing highly soluble impurities (e.g., lyxonate).

• Free Acid Conversion (Optional): To isolate the free pentonic acid, resuspend the calcium salt in deionized water and add a stoichiometric equivalent of H₂SO₄. Filter out the resulting insoluble Calcium Sulfate (CaSO₄) precipitate.

Part 4: Quantitative Data Presentation

The following table summarizes the physicochemical and chromatographic behaviors of the four primary 2,3,4,5-tetrahydroxypentanoate diastereomers to aid in your isolation strategy.

Isomer (Pentonate)	Stereocenters	Relative Calcium Salt Solubility (at 4°C)	Primary HPLC Separation Mode
D-Arabonate	2R, 3S, 4R	Low (Precipitates readily)	Ion Exclusion / Ligand Exchange
D-Xylonate	2R, 3S, 4S	Moderate	Ion Exclusion
D-Lyxonate	2S, 3S, 4R	High (Remains in supernatant)	Ligand Exchange
D-Ribonate	2R, 3R, 4R	Moderate to High	Ion Exclusion

Part 5: References

• Title: Ion Exclusion Chromatography Columns for Organic Acids Source: Shodex HPLC Columns and Standards URL: [Link]

• Title: Pharmaceutical Review and its Importance of Chiral Chromatography Source: ResearchGate URL: [Link]

Technical Support Center: Minimizing Oxidation of Calcium 2,3,4,5-tetrahydroxypentanoate

Introduction: Welcome to the technical support center for Calcium 2,3,4,5-tetrahydroxypentanoate. This molecule, a calcium salt of a pentonic acid, is structurally analogous to well-known compounds like calcium gluconate. Its polyhydroxy structure makes it an excellent chelating agent but also renders it susceptible to oxidative degradation under ambient conditions.[1] This degradation can compromise sample integrity, affecting purity, color, and performance in sensitive applications. This guide provides in-depth troubleshooting advice and preventative protocols to ensure the long-term stability of your material in both solid and aqueous forms.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Calcium 2,3,4,5-tetrahydroxypentanoate and why is it prone to oxidation?

Calcium 2,3,4,5-tetrahydroxypentanoate is an organic salt where a calcium ion (Ca²⁺) is bound to two 2,3,4,5-tetrahydroxypentanoate anions.[2][3][4] The core of its vulnerability lies in the multiple hydroxyl (-OH) groups along the carbon chain. These groups are susceptible to attack by reactive oxygen species (ROS), such as free radicals. This process can be initiated or accelerated by factors like atmospheric oxygen, light (photolysis), heat, and the presence of trace metal ions, which can catalyze the oxidation reactions.[5][6][7]

Q2: What are the visible signs of oxidation in my sample?

For the solid powder, initial signs of degradation may include a slight yellowing or off-white appearance, which can progress to tan or brown with advanced oxidation. You may also observe clumping or caking, especially if the degradation is coupled with moisture absorption. In aqueous solutions, the primary indicator is a color change, typically from colorless to yellow or brown. Other signs can include a drift in pH or the formation of a precipitate as degradation products become insoluble.

Q3: What are the ideal short-term and long-term storage conditions for the solid compound?

The key to stability is minimizing exposure to oxygen, moisture, light, and heat.

• Short-Term (days to weeks): Store in a tightly sealed, opaque container at controlled room temperature (20-25°C) in a dark, dry place.

• Long-Term (months to years): For maximum stability, store in an opaque, airtight container, preferably under an inert atmosphere (e.g., nitrogen or argon). Place the container in a refrigerator (2-8°C) within a desiccator to protect against humidity.

Q4: My aqueous solution of the compound turned yellow. What happened and is it still usable?

A yellow discoloration indicates that oxidation has occurred. The hydroxyl groups on the pentanoate chain have likely been oxidized to form carbonyl (ketone or aldehyde) functionalities. These new structures can absorb light, causing the yellow appearance. The usability of the solution depends entirely on your application. For applications where absolute purity is critical, such as in drug development or for analytical standards, the solution should be discarded and prepared fresh. For less sensitive applications, its performance should be re-validated.

Q5: Can I use standard antioxidants? Which ones are recommended?

Yes, standard antioxidants are a highly effective way to prevent oxidation, particularly in aqueous solutions. The choice depends on the solvent system.

• For Aqueous Systems: Water-soluble antioxidants are preferred. Ascorbic acid (Vitamin C) and sodium metabisulfite are common and effective choices.[8][9]

• For Lipid-Based Systems: If the compound is formulated in an oil or lipid-based medium, oil-soluble antioxidants like Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA) are more appropriate.[8][9]

It is crucial to ensure the chosen antioxidant is compatible with all other components in your formulation and does not interfere with downstream assays or the final product's function.

Section 2: Troubleshooting Guide: Solid State Stability

Issue: The solid powder of Calcium 2,3,4,5-tetrahydroxypentanoate shows discoloration (yellowing) or clumping.

This is a common issue resulting from improper storage, leading to oxidative degradation and/or hydration. The following guide will help you diagnose the cause and implement corrective actions.

Potential Causes & Diagnostic Questions

• Moisture Exposure: Was the container left open to ambient air? Is the storage environment (e.g., the lab bench) prone to high humidity? Polyhydroxy compounds are often hygroscopic, and absorbed water can accelerate degradation.[10]

• Light Exposure: Was the compound stored in a clear glass or plastic vial on an open shelf? UV and visible light can provide the energy to initiate oxidative chain reactions.[11]

• Heat Exposure: Was the compound stored near a heat source, such as an oven, or in a non-climate-controlled warehouse? Elevated temperatures increase the rate of chemical reactions, including oxidation.[10]

Solutions & Protocols

This protocol outlines the standard procedure for handling the solid to minimize environmental exposure.

• Work Area Preparation: Whenever possible, handle the powder in an environment with controlled humidity, such as a glove box or a room with a dehumidifier.

• Aliquotting: Upon receiving the compound, if you do not intend to use it all at once, immediately aliquot it into smaller, single-use quantities in appropriate containers. This prevents repeated exposure of the bulk material to the atmosphere.

• Container Selection: Use amber glass vials or opaque, chemically resistant plastic containers with tight-sealing, lined caps.

• Inert Gas Blanketing: For long-term storage, after aliquotting, gently flush the headspace of the container with an inert gas like dry nitrogen or argon before sealing. This displaces oxygen.

• Labeling and Storage: Clearly label each aliquot and place it in a dark, cool, and dry location. For optimal long-term stability, a desiccator cabinet stored at 2-8°C is recommended.

If a controlled-humidity environment is unavailable, desiccants are essential.

• Select a Desiccant: Use indicating silica gel packets or loose desiccant in a container that allows air exchange but prevents physical contact with the product.

• Co-storage: Place the sealed vials of your compound inside a larger, airtight secondary container (like a desiccator cabinet or a sealed bag). Add the desiccant to the secondary container.

• Monitor and Replace: Regularly check the indicating desiccant. If the color changes (e.g., from blue to pink), it is saturated and must be replaced or regenerated according to the manufacturer's instructions.

Section 3: Troubleshooting Guide: Aqueous Solution Stability

Issue: An aqueous solution of Calcium 2,3,4,5-tetrahydroxypentanoate develops a yellow color, changes pH, or forms a precipitate over time.

Solutions are inherently less stable than the solid form because the dissolved molecules have greater mobility and are in intimate contact with the solvent and any dissolved gases (like oxygen) or contaminants.

Potential Causes & Diagnostic Questions

• Incorrect pH: What is the pH of your solution? While stable in neutral and even strongly acidic conditions, polyhydroxy carboxylate salts can be unstable at high pH.[10][12] Strongly alkaline conditions (pH > 10) can cause the precipitation of calcium hydroxide.[10]

• Dissolved Oxygen: Was the solution prepared with de-gassed water? Was it stored with a large air headspace in the container?

• Metal Ion Contamination: Was the water used of high purity (e.g., Type I ultrapure)? Are there potential sources of transition metal contamination from glassware or other reagents? Metal ions like iron (Fe) and copper (Cu) are potent catalysts for oxidation.[5][6]

• Light Exposure: Was the solution stored in a clear container exposed to ambient or fluorescent light?[11]

Solutions & Protocols

Controlling the pH is a critical first step for ensuring solution stability.

• Solvent Selection: Prepare solutions using high-purity, deionized water (18.2 MΩ·cm).

• pH Adjustment: The optimal pH range for stability is generally between 6.5 and 8.5.[12]

• Buffering (Optional): If your application can tolerate it, using a non-reactive biological buffer (e.g., HEPES, MOPS) can help maintain the pH within the optimal range. Avoid phosphate and carbonate buffers, as they can precipitate with calcium ions.[13]

• Verification: Measure the pH immediately after preparation and monitor it periodically during storage. A significant drop in pH can indicate the formation of acidic degradation products.

This protocol details how to incorporate antioxidants to actively prevent oxidation.

• Antioxidant Selection: Choose a high-purity, water-soluble antioxidant. Ascorbic acid is an excellent choice, typically used at concentrations from 0.01% to 0.1% (w/v).

• Preparation:

  • Weigh the required amount of Calcium 2,3,4,5-tetrahydroxypentanoate.

  • In a separate container, dissolve the antioxidant (e.g., ascorbic acid) in the final volume of high-purity water.

  • Add the solid Calcium 2,3,4,5-tetrahydroxypentanoate to the antioxidant-containing water and dissolve completely.

• Rationale: By dissolving the antioxidant first, you create a reducing environment that can immediately quench oxidative processes as the primary compound dissolves.

If trace metal contamination is suspected, a chelating agent can sequester these ions, rendering them catalytically inactive.

• Agent Selection: Ethylenediaminetetraacetic acid (EDTA) or its salts (e.g., Disodium EDTA) are highly effective. Citric acid can also be used and may offer synergistic stabilizing effects with antioxidants.[14]

• Concentration: Use the lowest effective concentration to avoid interfering with your application. A typical starting concentration for EDTA is 0.01% to 0.05% (w/v).

• Procedure: Add and dissolve the chelating agent into the water before adding the Calcium 2,3,4,5-tetrahydroxypentanoate. This ensures any contaminant ions in the water or on the glassware are chelated immediately.

• Combined Approach: For maximum protection, a combination of pH control, a chelating agent, and an antioxidant provides a multi-faceted defense against degradation.

Section 4: Visual Guides & Data

Diagrams

Caption: Conceptual pathway of oxidative degradation.

Caption: Troubleshooting workflow for aqueous solution instability.

Data Tables

Table 1: Recommended Storage Conditions Summary

Condition	Solid Compound (Long-Term)	Aqueous Solution (Short-Term)
Temperature	2-8°C	2-8°C
Atmosphere	Inert Gas (N₂ or Ar)	Minimized Headspace
Light	Opaque Container, Dark	Amber Vial, Dark
Humidity	In Desiccator	Tightly Sealed
pH (Solution)	N/A	6.5 - 8.5[12]

Table 2: Guide to Selecting Stabilizing Agents for Aqueous Solutions

Agent Class	Example Agent	Typical Concentration	Primary Mechanism	Best For
Antioxidant	Ascorbic Acid	0.01 - 0.1% (w/v)	Free radical scavenger, reducing agent	General protection against dissolved oxygen
Antioxidant	Sodium Metabisulfite	0.01 - 0.1% (w/v)	Oxygen scavenger	Formulations where ascorbic acid may be incompatible
Chelating Agent	Disodium EDTA	0.01 - 0.05% (w/v)	Sequesters metal ions	Preventing metal-catalyzed oxidation
Synergist	Citric Acid	0.1 - 0.5% (w/v)	pH adjustment and weak chelation	Use in combination with a primary antioxidant[14]

Section 5: References

• Ruipu Biological. (2025, October 24). The stability of calcium gluconate in extreme environments. Retrieved from [Link]

• Ruipu Biological. (2025, October 20). The influence of pH value on the solubility of calcium gluconate. Retrieved from [Link]

• ANMF Consensus Group. (2022, March 11). Calcium Gluconate 2022. Retrieved from [Link]

• Adams, E. W. (1934). Process for stabilization of calcium gluconate solutions. U.S. Patent No. US2007786A. Google Patents. Retrieved from

• Burov, S. V., et al. (2012). Stable water solution of calcium gluconate for injections. Russian Patent No. RU2481831C1. Google Patents. Retrieved from

• Pasternack, R., & Regna, P. P. (1934). Stable calcium gluconate solution and process of making same. U.S. Patent No. US1965535A. Google Patents. Retrieved from

• Saha, B. (2015). Oxidation of Sugars and Polyols for Sustainable Production of Value-added Chemicals. Theses and Dissertations--Chemical and Materials Engineering. 53. Retrieved from [Link]

• Eranen, K., et al. (2012). Oxidation of monomeric sugars and sugar mixtures on gold catalysts: from batch to continuous operation, from qualitative kinetic. Chemical Engineering Transactions, 29, 13-18. Retrieved from [Link]

• Knowledge of Pharma. (2017, July 30). ANTIOXIDANTS: In Pharmaceutical Formulation. Retrieved from [Link]

• Ghosh, T., et al. (2025, October 23). Direct Oxidation of Glucose to Glucaric Acid Using Bimetallic AuPt/ZrO2 Nanocatalysts. ACS Catalysis. Retrieved from [Link]

• de Visser, S. P. (2006). Transition Metal Catalyzed Selective Oxidation of Sugars and Polyols. ResearchGate. Retrieved from [Link]

• Zhang, Z., et al. (2018). Catalytic oxidation of carbohydrates into organic acids and furan chemicals. Green Chemistry, 20(1), 79-106. Retrieved from [Link]

• Vassilev, N. G., et al. (2015). Synthesis and Antioxidant Activity of Polyhydroxylated trans-Restricted 2-Arylcinnamic Acids. Molecules, 20(8), 14757-14771. Retrieved from [Link]

• Lowe, J. A., & Drozda, S. E. (2001). Antioxidant stabilizer system for pharmaceutical formulations. European Patent No. EP1067927B1. Google Patents. Retrieved from

• CHEO ED Outreach. (2017, February 15). Calcium gluconate. Retrieved from [Link]

• Chem LibreTexts. (n.d.). Oxidation of Carboxylic Acids. Retrieved from [Link]

• de Souza, C. R. F., et al. (2013). Rational use of antioxidants in solid oral pharmaceutical preparations. Brazilian Journal of Pharmaceutical Sciences, 49(1), 15-25. Retrieved from [Link]

• Mathur, D., et al. (2014). Kinetics and mechanism of the oxidation of some α-hydroxy carboxylic acids by (bis(trifluoroacetoxy)iodo)benzene. ResearchGate. Retrieved from [Link]

• Roncal-Herrero, T., et al. (2017). Hydration Effects on the Stability of Calcium Carbonate Pre-Nucleation Species. Minerals, 7(7), 129. Retrieved from [Link]

• Check, J., et al. (2023). Common Photo-oxidative Decarboxylation Mechanism in Iron Hydroxy Carboxylate Complexes. OSTI.GOV. Retrieved from [Link]

• Scribd. (n.d.). Calcium Gluconate Stability Study. Retrieved from [Link]

• Harrison, M. A., & Glowacki, D. R. (2010). Oxidation of carboxylic acids regenerates hydroxyl radicals in the unpolluted and nighttime troposphere. The Journal of physical chemistry. A, 114(25), 6807–6815. Retrieved from [Link]

• Masek, A. (2022). A Brief Evaluation of Antioxidants, Antistatics, and Plasticizers Additives from Natural Sources for Polymers Formulation. Polymers, 14(15), 3073. Retrieved from [Link]

• Williams, D. R., et al. (2024). Determining the Oxidation Mechanism through Radical Intermediates in Polysorbates 80 and 20 by Electron Paramagnetic Resonance Spectroscopy. Pharmaceutics, 16(2), 241. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10264, 2,3,4,5-Tetrahydroxypentanoic acid. Retrieved from [Link]

• Horibe, H., et al. (2021). Clarification of the Mechanism of Inhibiting the Maillard Reaction between Phosphatidylethanolamine and Sugars by Adding Fatty Acid Calcium Salts. Journal of Oleo Science, 70(11), 1599-1605. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9948261, (2R,3R,4S)-2,3,4,5-tetrahydroxypentanal;(2R,3R,4R)-2,3,4,5-tetrahydroxypentanal. Retrieved from [Link]

• Isbell, H. S., & Frush, H. L. (1931). The oxidation of sugars. I. The electrolytic oxidation of aldose sugars in the presence of a bromide and calcium carbonate. NIST Technical Series Publications. Retrieved from [Link]

• de Abreu, C. A. M. (1992). Process for decolorization and decalcification of sugar solutions. U.S. Patent No. US5096500A. Google Patents. Retrieved from

• Zhang, Y., et al. (2025). Exogenous Methyl Jasmonate Effects of Sugar, Acid, and Calcium Accumulation During Fruit Development in Prunus humilis Bunge. International Journal of Molecular Sciences, 26(17), 13617. Retrieved from [Link]

• Valor, A., et al. (2002). Thermal decomposition of the calcium salts of several carboxylic acids. Thermochimica Acta, 389(1-2), 133-139. Retrieved from [Link]

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• 14. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations - Google Patents [patents.google.com]

Technical Support Center: Calcium Gluconate (2,3,4,5-tetrahydroxypentanoate) Solubility

Welcome to the technical support center for Calcium 2,3,4,5-tetrahydroxypentanoate, more commonly known as Calcium Gluconate. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this essential calcium salt. We will explore the underlying reasons for its limited solubility at room temperature and provide robust, field-tested troubleshooting guides and protocols to help you prepare stable, high-concentration solutions for your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding calcium gluconate solubility.

Q1: What is the baseline solubility of calcium gluconate in water at room temperature?

A1: Calcium gluconate is sparingly soluble in cold water. At 25°C (77°F), its solubility is approximately 3.5 g per 100 mL of water (or 1 part in 30 parts water).[1][2][3] Its solubility increases significantly in boiling water, to approximately 1 g in 5 ml (or 20 g per 100 mL).[1][3] This temperature-dependent solubility is a critical factor in many dissolution protocols.

Q2: My calcium gluconate isn't dissolving completely, even with vigorous stirring. What are the common causes?

A2: Several factors beyond simple stirring can impede dissolution:

• Temperature: Attempting to dissolve calcium gluconate in room-temperature or cold water is often inefficient due to its low solubility.[4]

• pH of the Solution: The solubility of calcium gluconate is pH-dependent. While it is relatively stable in neutral solutions, its solubility can be influenced by acidic or alkaline conditions.[4][5]

• Particle Size: Coarse granules of calcium gluconate will dissolve much slower than a fine powder due to a lower surface area.[4]

• Presence of Other Ions: High concentrations of phosphate or bicarbonate ions in your medium can lead to the precipitation of insoluble calcium salts, like calcium phosphate.[4]

Q3: I see a precipitate forming in my calcium gluconate stock solution over time. Why does this happen and how can I prevent it?

A3: This is a common issue known as precipitation or crystallization from a supersaturated solution.[6][7] Often, to achieve a higher concentration (like the common 10% w/v injection), the solution is heated to dissolve the salt and then cooled. This creates a thermodynamically unstable supersaturated state.[6][8] Over time, especially with agitation or temperature fluctuations, the excess calcium gluconate will crystallize out of the solution.[4][9] Prevention involves using specific stabilization techniques, which are detailed in the troubleshooting section below.

Q4: How does the solubility of calcium gluconate compare to other calcium salts like calcium chloride or calcium lactate?

A4: There are significant differences in solubility among common calcium salts:

• Calcium Chloride: Highly soluble in water (74.5 g/100 mL at 25°C), but can be more irritating to tissues.[5]

• Calcium Lactate: More soluble than calcium gluconate, but still considered moderately soluble.[10]

• Calcium Carbonate: Extremely insoluble in water, requiring an acidic environment like stomach acid to dissolve.[5]

• Calcium Gluconate: Sits between the poorly soluble and highly soluble salts, offering a good balance of calcium content and bioavailability, but presenting the solubility challenges this guide addresses.[5]

Part 2: Troubleshooting Guide for Advanced Solubilization

This section provides in-depth solutions for preparing stable, high-concentration calcium gluconate solutions.

Issue: Inability to Prepare a Stable, High-Concentration (>5% w/v) Solution at Room Temperature

Achieving a stable solution above the standard room temperature solubility limit requires specific chemical strategies. Below are the most effective, field-proven methods.

This is the most direct method but requires careful control to prevent rapid recrystallization upon cooling.

• Scientific Rationale: The solubility of calcium gluconate is endothermic, meaning it absorbs heat to dissolve. By significantly increasing the temperature of the solvent (water), you can dissolve a much larger quantity of the salt. If the solution is cooled carefully without nucleation sites (like dust or undissolved particles), a metastable supersaturated state can be achieved.

• Key Considerations:

  • This method alone may not be sufficient for long-term stability, especially for concentrations at or above 10%.[7][9]

  • Solutions are prone to precipitation if agitated, subjected to temperature shock, or introduced to seed crystals.[9]

This is the industry-standard method for preparing stable, high-concentration parenteral solutions (e.g., 10% Calcium Gluconate Injection, USP).

• Scientific Rationale:

  • Calcium D-Saccharate: This is the most common stabilizer used in pharmaceutical preparations.[3][6][8][11] Although calcium D-saccharate itself is less soluble than calcium gluconate, it acts to inhibit the nucleation and crystal growth of calcium gluconate from a supersaturated solution.[12][13][14][15] It effectively "protects" the supersaturated state.

  • Boric Acid: Boric acid reacts with calcium gluconate in solution to form a more soluble complex, often referred to as calcium borogluconate.[16][17] This new compound has a significantly higher solubility than calcium gluconate alone, allowing for the preparation of stable solutions with concentrations up to 40%.[16]

• Authoritative Grounding: The use of calcium saccharate to stabilize supersaturated calcium gluconate solutions is well-documented in pharmaceutical literature and patents dating back to the 1930s and is a key component in the official USP formulation for Calcium Gluconate Injection.[3][8][11][15]

Modifying the pH can alter solubility, but must be done with careful consideration of the final application.

• Scientific Rationale: The dissolution of calcium gluconate is an equilibrium between the solid salt and its constituent ions (Ca²⁺ and gluconate⁻). In acidic conditions (lower pH), the gluconate anion can become protonated. According to Le Chatelier's principle, this removal of a product ion from the equilibrium will shift the reaction to the right, favoring more dissolution of the solid salt. Solubility is generally highest in neutral to weakly alkaline environments (pH 6.5-8.5), decreasing in strongly acidic or strongly alkaline conditions.[18]

• Practical Application: Adding a small amount of a suitable acid, such as lactic acid, can increase the solubility of calcium gluconate.[19] However, this is not always desirable, as the final pH of the solution may not be compatible with the experimental system (e.g., cell culture media, physiological buffers).[4]

Solubility Enhancement Summary

Method	Concentration Achievable	Stability	Key Mechanism	Common Application
Heating & Cooling	5-10% w/v	Low to Moderate	Supersaturation	Freshly prepared solutions for immediate use
pH Adjustment	Moderate Increase	Moderate	Ionization Shift	Formulations where pH can be altered
Complexation (Boric Acid)	Up to 40% w/v	High	Formation of soluble calcium borogluconate complex[16]	Veterinary and some research formulations
Stabilization (Ca D-Saccharate)	10-20% w/v	Very High	Inhibition of crystal nucleation and growth[12][13][14]	Pharmaceutical injections (human and animal)
Co-solvents (Other salts)	Moderate Increase	Moderate	Complex formation and ionic interactions[10][20]	Food fortification, research applications

Part 3: Experimental Protocols & Visual Guides

Protocol 1: Preparation of a Stable 10% (w/v) Supersaturated Calcium Gluconate Solution using Calcium D-Saccharate

This protocol is based on the principles used for pharmaceutical-grade Calcium Gluconate Injection, USP.

Materials:

• Calcium Gluconate, monohydrate (powder)

• Calcium D-Saccharate, tetrahydrate

• Water for Injection (or equivalent high-purity water)

• Sterile, sealable glass vial or bottle

• Heated magnetic stir plate

• Sterile 0.22 µm filter

Procedure:

• Calculate Amounts: For 100 mL of final solution, you will need:

  • ~9.4 g of Calcium Gluconate

  • ~0.45 g of Calcium D-Saccharate, tetrahydrate

  • Note: These amounts are typical for USP formulations where the final solution contains 94 mg/mL calcium gluconate and 4.5 mg/mL calcium saccharate.[3]

• Initial Heating: Heat approximately 90 mL of water to 60-80°C in the sterile glass vessel on a heated stir plate.[4]

• Dissolution: While stirring, slowly add the Calcium D-Saccharate and allow it to dissolve. Once dissolved, slowly add the Calcium Gluconate powder. The solution may appear cloudy initially.

• Heating to Clarity: Continue heating and stirring until the solution becomes completely clear. Do not boil. This indicates full dissolution.

• Volume Adjustment: Remove from heat and add water to bring the final volume to 100 mL.

• Sterile Filtration: While the solution is still warm (to prevent premature crystallization), sterile-filter it through a 0.22 µm filter into the final sterile container.

• Sealing and Cooling: Immediately seal the container and allow it to cool slowly to room temperature, undisturbed.

• Quality Control: After 24 hours, visually inspect the solution against a dark and light background. It should remain clear and free of any crystalline precipitate.[6][7]

Visual Guide 1: Decision Workflow for Solubilization

This diagram outlines the decision-making process for selecting the appropriate method to overcome solubility issues.

Caption: Decision tree for selecting a solubilization method.

Visual Guide 2: Mechanism of Borate Complexation

This diagram illustrates the formation of the more soluble calcium borogluconate complex.

Caption: Boric acid complexation with calcium gluconate.

Part 4: References

• US1989566A - Preparation of stable supersaturated calcium gluconate solutions. Google Patents.

• calcium gluconate injection - accessdata.fda.gov. U.S. Food and Drug Administration. [Link]

• The physicochemical properties of calcium gluconate. Ruipu Biological. [Link]

• The influence of pH value on the solubility of calcium gluconate. Ruipu Biological. [Link]

• CALCIUM GLUCONATE INJECTION, USP 10%. Claris Lifesciences Inc. [Link]

• CALCIUM GLUCONATE INJECTION, USP 10%. Fresenius Kabi. [Link]

• Calcium d-Saccharate: Aqueous Solubility, Complex Formation, and Stabilization of Supersaturation. ACS Publications. [Link]

• CN103735540A - Calcium gluconate aqueous solution with high calcium content and preparation method thereof. Google Patents.

• Calcium Gluconate | C12H22CaO14. PubChem. [Link]

• Calcium d-Saccharate: Aqueous Solubility, Complex Formation, and Stabilization of Supersaturation. PubMed. [Link]

• Increasing calcium solubility from whey mineral residues by combining gluconate and δ-gluconolactone. ResearchGate. [Link]

• Calcium Gluconate (Calcium Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings. RxList. [Link]

• Preparation of metal gluconates - EP 0254486 A1. Google Patents.

• US2007786A - Process for stabilization of calcium gluconate solutions. Google Patents.

• CALCIUM GLUCONATE INJECTION, USP 10%. Fresenius Kabi Canada. [Link]

• Calcium Gluconate Injection, USP 10%. Fresenius Kabi USA. [Link]

• Dilution Calcium Gluconate (ca Gluc). GlobalRPH. [Link]

• Aqueous Solubility of Calcium l-Lactate, Calcium d-Gluconate, and Calcium d-Lactobionate: Importance of Complex Formation for Solubility Increase by Hydroxycarboxylate Mixtures. ACS Publications. [Link]

• US1904257A - Supersaturated calcium gluconate solution. Google Patents.

• US1965535A - Stable calcium gluconate solution and process of making same. Google Patents.

• CN103191053A - Calcium borogluconate solution and preparation method thereof. Google Patents.

• Aqueous Solubility of Calcium l-Lactate, Calcium d-Gluconate, and Calcium d-Lactobionate: Importance of Complex Formation for Solubility Increase by Hydroxycarboxylate Mixtures. ACS Publications. [Link]

• Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate: importance of complex formation for solubility increase by hydroxycarboxylate mixtures. PubMed. [Link]

• calcium gluconate. Phebra. [Link]

• Calcium Gluconate 2022. Paediatric Injectable Guidelines. [Link]

• Calcium Gluconate. ASHP Publications. [Link]

• Physicochemical properties and antimicrobial activity of calcium hydroxide pastes in association with other compounds. Scientific Electronic Library Online. [Link]

• (PDF) Physical-chemical properties of calcium sources. ResearchGate. [Link]

• 2,3,4,5-Tetrahydroxypentanoic acid. PubChem. [Link]

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Reference Data & Comparative Studies

Calcium 2,3,4,5-Tetrahydroxypentanoate Isomers: A Comprehensive NMR Reference Spectra Comparison Guide

Scientific Context & Structural Overview

Calcium 2,3,4,5-tetrahydroxypentanoate (molecular formula: C₁₀H₁₈CaO₁₂ for the anhydrous salt) is the formal IUPAC designation for the calcium salts of pentonic acids. Because pentonic acids possess three chiral centers (C2, C3, and C4), this chemical name actually refers to a family of diastereomers—most notably calcium D-xylonate, calcium D-arabinonate, calcium D-ribonate, and calcium D-lyxonate .

In drug development, nutritional supplementation (e.g., calcium threonate/arabinonate), and lignocellulosic biorefining, distinguishing these stereoisomers is critical. While mass spectrometry (MS) cannot easily differentiate these isomers due to identical fragmentation patterns, Nuclear Magnetic Resonance (NMR) spectroscopy provides absolute structural elucidation based on the unique magnetic environments created by their spatial configurations.

Figure 1: Stereoisomeric classification of calcium 2,3,4,5-tetrahydroxypentanoate.

Mechanistic Insights: The Causality Behind Experimental Choices

The Lactone-Salt Equilibrium (pH Causality)

The most critical factor in acquiring accurate NMR spectra for pentonates is pH control. In acidic aqueous solutions, the open-chain xylonic acid/xylonate equilibrium is strongly coupled with the formation of cyclic γ

• and δ -lactones[1]. If the pH drops below 4.0, spontaneous intramolecular esterification occurs. This drastically shifts the C1 carbonyl resonance in 13 C NMR from ~180 ppm (carboxylate anion) to ~175 ppm (lactone) and alters the entire proton spin system. Therefore, maintaining a basic/neutral pH is a mandatory experimental choice to ensure the sample remains entirely in the open-chain calcium salt form.

Stereochemical Shielding & The Karplus Equation

The differences in the NMR spectra among the four isomers are driven by their stereocenters. The specific gauche and anti relationships between the hydroxyl groups at C2, C3, and C4 cause distinct steric shielding effects, which dictate the 13 C chemical shifts[2]. In 1 H NMR, the dihedral angles between adjacent methine protons govern the 3JHH​ coupling constants according to the Karplus equation, allowing for definitive assignment of the erythro or threo configurations.

Comparative Quantitative Data

The following tables summarize the diagnostic NMR reference data required to objectively differentiate the four primary calcium pentonate isomers.

Table 1: 13 C NMR Chemical Shifts in D₂O

Data referenced to internal TSP at 0.00 ppm. Acquired at 298 K, pH > 7.0[2].

Carbon Position	Calcium D-Xylonate	Calcium D-Arabinonate	Calcium D-Ribonate	Calcium D-Lyxonate
C1 (Carboxylate)	180.00 ppm	181.05 ppm	179.55 ppm	181.09 ppm
C2 (CH-OH)	74.24 ppm	74.60 ppm	74.94 ppm	75.08 ppm
C3 (CH-OH)	74.22 ppm	73.50 ppm	74.71 ppm	73.23 ppm
C4 (CH-OH)	~ 73.05 ppm	~ 76.20 ppm	~ 73.50 ppm	~ 72.50 ppm
C5 (CH₂-OH)	~ 63.10 ppm	~ 62.00 ppm	~ 63.50 ppm	~ 63.20 ppm

Table 2: Diagnostic 1 H NMR Features

Typical coupling constants ( 3JHH​ ) used to confirm relative stereochemistry.

Isomer	3JH2−H3​ (Hz)	3JH3−H4​ (Hz)	Structural Conformation Notes
D-Xylonate	~ 2.5	~ 4.5	anti configuration at C2-C3
D-Arabinonate	~ 2.0	~ 7.5	gauche configuration at C2-C3
D-Ribonate	~ 4.0	~ 4.0	erythro configurations
D-Lyxonate	~ 2.5	~ 2.5	threo configurations

Experimental Protocols: A Self-Validating Workflow

To ensure high-fidelity, reproducible results that prevent lactonization artifacts, follow this self-validating methodology[3].

Step 1: Sample Preparation

• Weigh exactly 20 mg of the calcium 2,3,4,5-tetrahydroxypentanoate sample.

• Dissolve the powder in 0.6 mL of high-purity Deuterium Oxide (D₂O, 99.9% D).

• Add 10 µL of 3-(Trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) solution as an internal reference standard ( δ = 0.00 ppm).

Step 2: pH Verification (Self-Validation Check)

• Measure the pD of the solution using a micro-pH electrode (Note: pD = pH meter reading + 0.4).

• Critical Action: If the pD is < 7.0, carefully titrate with micro-drops of 0.1 M NaOD in D₂O until the pD stabilizes between 7.5 and 8.0. This guarantees the complete hydrolysis of any trace lactones back into the open-chain pentonate anion.

Step 3: Data Acquisition

• Transfer the optimized solution to a standard 5 mm NMR tube.

• 1 H NMR: Acquire at 500 MHz (or higher) at 298 K. Causality Note: Because the residual HOD peak (~4.7 ppm) often overlaps with the C2-C4 methine protons, utilize a water suppression sequence (e.g., presaturation or excitation sculpting) to resolve the multiplet structures.

• 13 C NMR: Acquire at 125 MHz. Set the relaxation delay (D1) to ≥ 2.0 seconds to ensure adequate relaxation of the unprotonated C1 carboxylate carbon.

Step 4: Spectral Processing & Validation

• Apply an exponential window function (LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 13 C).

• Phase and baseline correct the spectra manually.

• Validation: Check the 13 C spectrum for any signals around 174–176 ppm. If absent, the sample is successfully validated as 100% open-chain calcium pentonate.

Figure 2: Standardized NMR acquisition workflow for calcium pentonate stereoisomers.

References

• Expanding the reaction space of aldolases using...
• Action of Molybdate Anion on d-Glucosone: Catalytic Conversion to Aldonates Involving C1–C2 Transposition Source: ACS Omega URL
• Acidity and Lactonization of Xylonic Acid: A Nuclear Magnetic Resonance Study Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Calcium 2,3,4,5-tetrahydroxypentanoate (Calcium Gluconate)

This document provides comprehensive, step-by-step guidance for the safe and compliant disposal of Calcium 2,3,4,5-tetrahydroxypentanoate, commonly known as Calcium Gluconate. As professionals in research and drug development, our commitment to safety and environmental stewardship extends to the entire lifecycle of the chemicals we handle, including their final disposition. This guide is designed to provide clarity and operational confidence, ensuring that disposal practices are not only compliant but also grounded in sound scientific principles.

Part 1: Waste Characterization - The Critical First Step

The cornerstone of any disposal protocol is the accurate characterization of the waste stream. While pure Calcium Gluconate is generally not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), the responsibility for this determination ultimately lies with the waste generator.[1][2] The primary consideration is whether the Calcium Gluconate has been mixed with or contaminated by any other chemicals that would render the entire mixture hazardous.[1]

Table 1: Properties of Calcium 2,3,4,5-tetrahydroxypentanoate (Calcium Gluconate)

Property	Value	Source
Chemical Formula	C12H22CaO14	N/A
Molecular Weight	430.37 g/mol (anhydrous)	N/A
Appearance	White, crystalline powder or granules	[3]
Solubility	Moderately soluble in cold water, readily soluble in hot water	[3]
Hazard Classification	Generally not classified as hazardous waste.[1][2]	[1][2]

Before proceeding with any disposal method, you must be able to answer the following question definitively:

• Is the Calcium Gluconate waste (solid or liquid) mixed with any other substance that is a listed or characteristic hazardous waste (e.g., ignitable, corrosive, reactive, or toxic)?

Answering this question dictates the entire disposal pathway. If the answer is "yes," the mixture must be managed and disposed of as hazardous waste according to your institution's specific protocols and local and federal regulations.[1][4] If the answer is "no," you may proceed with the protocols outlined below for non-hazardous waste.

Part 2: Disposal Protocols for Non-Hazardous Calcium Gluconate

The following protocols are based on the determination that the Calcium Gluconate waste is not contaminated with hazardous materials.

Workflow for Disposal Decision-Making

The diagram below illustrates the critical decision points for managing Calcium Gluconate waste in a laboratory setting.

Caption: Decision workflow for Calcium Gluconate disposal.

Experimental Protocol 1: Disposal of Solid Calcium Gluconate Waste

This protocol applies to unused, expired, or spilled solid Calcium Gluconate.

• Collection: Carefully place the solid waste into a chemically compatible, sealable container.

• Labeling: Affix a label that clearly identifies the contents as "Calcium Gluconate" and explicitly states that it is "Non-Hazardous."[1] Proper labeling prevents accidental mismanagement by other personnel.

• Disposal Route: This waste can typically be disposed of in a sanitary landfill.[1]

  • Crucial Causality: Do not place this container in common laboratory trash bins.[1][5] These bins are often handled by custodial staff who may not be trained to manage chemical waste, even if it is non-hazardous. Transport the sealed container directly to your facility's designated non-hazardous chemical waste collection area or external dumpster.[5][6]

Experimental Protocol 2: Disposal of Liquid (Aqueous) Calcium Gluconate Solutions

This protocol applies to solutions of Calcium Gluconate in water.

• Evaluate for Drain Disposal:

  • pH Measurement: Check the pH of the solution. For drain disposal to be a viable option, the pH should generally be in a neutral range, between 6.0 and 9.5.[1]

  • Neutralization: If the pH is outside this range, adjust it accordingly using a suitable acid or base.

• Consult Local Regulations:

  • Trustworthiness Check: Before proceeding, you must consult your institution's specific policies and local wastewater regulations.[1] Many municipalities and research institutions prohibit the drain disposal of any laboratory chemicals, regardless of their hazard classification, to protect water treatment systems and the environment.[1][7]

• Execution of Disposal:

  • Option A - Drain Disposal (If Permitted): Slowly pour the neutralized solution down the drain with a copious amount of running water. This helps to dilute the solution and flush it through the plumbing system.[8]

  • Option B - Containerization (If Drain Disposal is Prohibited): If drain disposal is not permitted, collect the liquid waste in a clearly labeled, sealed container.[1] The label should identify the contents as "Aqueous Calcium Gluconate Waste" and state "Non-Hazardous." Manage this container as non-hazardous liquid chemical waste according to your facility's procedures.

Protocol 3: Disposal of Contaminated Materials

This protocol applies to items such as personal protective equipment (PPE), absorbent pads, weighing paper, or other lab consumables contaminated with non-hazardous Calcium Gluconate.

• Collection: Place all contaminated solid materials into a sealed bag or a suitable container.[1]

• Disposal: If the contaminating Calcium Gluconate is confirmed to be non-hazardous, these materials can typically be disposed of in the regular solid waste stream designated for landfill.[1] Again, use the main facility dumpster rather than internal lab trash cans.[5]

Protocol 4: Disposal of Empty Containers

Properly emptying containers is a key aspect of waste minimization and compliance.

• Ensure "RCRA Empty" Status: Before disposal, ensure the container is "RCRA empty," which means all possible contents have been removed by normal means (e.g., scraping, pouring).[1]

• Deface Label: Completely deface or remove the original manufacturer's label.[1][5] This critical step prevents confusion and ensures that the empty container is not mistaken for a full one.

• Disposal: Dispose of the container in the regular trash or recycling, in accordance with your facility's procedures.[1]

Part 3: Spill Management

In the event of a spill, prompt and correct action is necessary to ensure safety.

• Containment: For liquid spills, contain the spill using sand, earth, or another inert absorbent material.[9]

• Cleanup: For solid spills, carefully sweep up the material.[1]

• Collection: Place the spilled material or the absorbent used for a liquid spill into a suitable, labeled container for disposal.[1][9]

• Decontamination: Clean the spill area thoroughly with water.[1]

• Disposal: Manage the collected spill waste according to the appropriate protocol for solid or liquid waste as described in Part 2.

By adhering to these scientifically grounded and regulation-aware protocols, you can ensure the safe and responsible disposal of Calcium 2,3,4,5-tetrahydroxypentanoate, upholding the highest standards of laboratory safety and environmental stewardship.

References

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Advanced Operational Safety &amp; PPE Guide: Handling Calcium 2,3,4,5-Tetrahydroxypentanoate

Calcium 2,3,4,5-tetrahydroxypentanoate encompasses a family of pentonic acid calcium salts (including stereoisomers like Calcium D-arabonate and Calcium D-xylonate ). Widely utilized in drug development as a precursor for D-erythroascorbic acid and 1,2,4-butanetriol, this compound presents as a fine, white crystalline solid. While not highly toxic, it carries a GHS hazard classification of H302 (Harmful if swallowed) and poses significant mechanical irritation risks to mucosal membranes.

This guide provides researchers and drug development professionals with a causality-driven framework for personal protective equipment (PPE), safe handling, and disposal.

Causality-Driven Hazard Assessment

Understanding why a chemical behaves a certain way dictates the protective measures required. Calcium 2,3,4,5-tetrahydroxypentanoate is a highly polar, water-soluble organic salt.

• Particulate Morphology : As a lyophilized or milled crystalline powder, it is prone to electrostatic dispersion. Airborne micro-crystals can cause severe corneal abrasion and upper respiratory tract irritation.

• Hygroscopicity & Adhesion : Sugar acids readily absorb ambient moisture, causing them to adhere to skin and laboratory surfaces. This increases the risk of accidental ingestion or transdermal transport if the epidermal barrier is compromised.

The PPE Matrix

The following table summarizes the mandatory PPE, grounded in the physicochemical properties of the compound.

PPE Category	Specification	Causality / Scientific Rationale
Eye Protection	ANSI Z87.1 tight-fitting safety goggles	Prevents mechanical abrasion from fine crystalline powder and ocular exposure to airborne aerosols during transfer.
Hand Protection	Nitrile gloves (minimum 4 mil thickness)	Provides a robust barrier against hydrophilic organic salts; prevents dermal contact with hygroscopic residues.
Body Protection	Flame-resistant (FR) or 100% cotton lab coat	Shields street clothing from particulate accumulation and minimizes static charge buildup, which attracts powder.
Respiratory	N95/P100 particulate respirator	Required only if handling outside a fume hood. Filters airborne crystalline particulates, preventing mucosal irritation.

Operational Workflows & Methodologies

Protocol 1: Aseptic and Controlled Weighing

To ensure a self-validating system, this protocol incorporates static mitigation and mass-verification steps to prevent contamination and ensure accurate dosing.

• Environmental Preparation : Position the analytical balance within a ductless weighing enclosure or Class II Biological Safety Cabinet (BSC).

  • Causality: Standard fume hoods create turbulent airflow that disperses fine powders; BSCs provide laminar flow, ensuring containment without disrupting the balance's microgram sensitivity.

• PPE Donning : Equip nitrile gloves, lab coat, and safety goggles.

• Static Mitigation : Discharge the weighing environment using an anti-static ionizer gun (e.g., Zerostat) and use anti-static PTFE weighing boats.

  • Causality: Calcium pentonate powders accumulate triboelectric charge during milling, leading to electrostatic repulsion, powder aerosolization, and fluctuating mass readings.

• Transfer : Utilize a stainless steel micro-spatula. Transfer the required mass slowly. Cap the source container immediately after use to prevent moisture ingress.

• Decontamination : Wipe the spatula and balance pan with a damp, lint-free cloth using deionized water, followed by 70% Isopropyl Alcohol (IPA).

  • Causality: Water dissolves the sugar-acid salt, while IPA facilitates rapid drying and sanitization of the workspace.

Workflow for the safe handling and transfer of Calcium 2,3,4,5-tetrahydroxypentanoate.

Protocol 2: Emergency Spill Response & Decontamination

A spill of Calcium 2,3,4,5-tetrahydroxypentanoate must be managed strictly to prevent aerosolization.

• Assessment : Determine the spill volume. Spills under 50g can be managed locally; larger spills require laboratory evacuation and HazMat intervention.

• Containment (No Dry Sweeping) : Do NOT use a broom or dry brush.

  • Causality: Dry sweeping applies mechanical shear force that overcomes van der Waals forces, launching crystalline particles into the air and creating an immediate inhalation hazard.

• Wet-Binding : Mist the spill lightly with deionized water to dissolve and bind the powder into a viscous slurry.

• Collection : Wipe up the slurry using absorbent paper towels.

• Disposal : Place contaminated materials into a sealable hazardous waste container labeled "Non-Hazardous Aqueous/Organic Salt Waste" .

• Validation : Inspect the surface under oblique lighting to ensure no crystalline residue remains.

Decision tree for spill response and disposal of Calcium pentonate salts.

Waste Disposal & Environmental Management

Calcium 2,3,4,5-tetrahydroxypentanoate is biodegradable and does not bioaccumulate . However, it must not be disposed of down the sink unless explicitly permitted by local environmental regulations and institutional EHS policies.

• Solid Waste : Collect in double-lined, sealed bags. Label as "Solid Organic Waste - Calcium Pentonate."

• Liquid Waste : Aqueous solutions containing this compound should be adjusted to a neutral pH (6.0 - 8.0) before being transferred to standard aqueous waste carboys to prevent unwanted reactions with heavy metal waste streams.

References

• Title: Metabolic Engineering of Escherichia coli for the Production of Xylonate Source: PubMed Central (PMC), National Institutes of Health URL: [Link]